4-(Azetidin-3-yl)-2,6-dichloropyridine

Core Science & Biosynthesis

4-(Azetidin-3-yl)-2,6-dichloropyridine chemical structure and properties

The following technical guide details the structural analysis, synthetic pathways, and medicinal chemistry applications of 4-(Azetidin-3-yl)-2,6-dichloropyridine , a high-value scaffold for drug discovery.

A Versatile sp³-Rich Scaffold for Fragment-Based Drug Design[1]

Executive Summary

In modern medicinal chemistry, the transition from flat, aromatic structures to three-dimensional (3D) architectures is critical for improving physicochemical properties such as solubility and metabolic stability.[1][2] 4-(Azetidin-3-yl)-2,6-dichloropyridine represents a strategic "trifunctional" scaffold.[1] It combines an electron-deficient pyridine core (activatable for SNAr) with a rigid, sp³-hybridized azetidine ring.[1] This guide outlines the chemical properties, validated synthetic routes, and reactivity profiles necessary for utilizing this molecule in high-throughput lead optimization.[1]

Chemical Identity & Structural Analysis[3]

This molecule features a 2,6-dichloropyridine core substituted at the C4 position with an azetidine ring.[1] The structural integration of these two motifs creates a unique electronic push-pull system.

Property	Data / Prediction
IUPAC Name	2,6-dichloro-4-(azetidin-3-yl)pyridine
Molecular Formula	C₈H₈Cl₂N₂
Molecular Weight	203.07 g/mol
Predicted LogP	~1.8 – 2.2 (Lipophilic due to Cl, modulated by amine)
H-Bond Donors/Acceptors	1 (NH) / 2 (Pyridine N, Azetidine N)
Topological Polar Surface Area	~25 Ų (Low, good membrane permeability)
pKa (Azetidine NH)	~9.0 – 9.8 (Basic, protonated at physiological pH)
pKa (Pyridine N)	< 1.0 (Non-basic due to inductive effect of 2,6-Cl)

Structural Insight: The 2,6-dichloro substitution exerts a strong electron-withdrawing effect, significantly reducing the electron density on the pyridine nitrogen.[1] This renders the pyridine ring highly susceptible to Nucleophilic Aromatic Substitution (SNAr) but resistant to oxidation. Conversely, the azetidine ring at C4 acts as a rigid spacer, projecting the basic nitrogen amine vector perpendicular to the aromatic plane, a geometry highly favorable for accessing distinct binding pockets in kinase or GPCR targets.

Synthetic Methodologies

The synthesis of 4-(Azetidin-3-yl)-2,6-dichloropyridine requires navigating the reactivity of the C-Cl bonds.[1] Standard lithiation is risky due to "halogen dance" mechanisms; therefore, transition-metal catalyzed cross-coupling is the gold standard.[1]

Protocol A: Nickel/Palladium-Catalyzed Cross-Coupling (Negishi/Suzuki)

The most reliable route involves coupling a metallated azetidine species with an electrophilic pyridine.

Step-by-Step Workflow:

• Precursor Preparation: Use 1-Boc-3-iodoazetidine to generate the organozinc reagent (via Zn dust activation) or the boronic ester (via Miyaura borylation).[1]

• Coupling Partner: 2,6-Dichloro-4-iodopyridine is preferred over the bromo-analog to ensure site-selectivity at C4 (C-I bond is weaker and more reactive than C-Cl).[1]

• Catalyst System:

  • Negishi: Ni(glyme)Cl₂ (5 mol%) + Pybox ligand or Pd(dppf)Cl₂.

  • Conditions: THF/DMA, 60°C, 4-12 hours.

• Deprotection: Removal of the Boc group using TFA/DCM or HCl/Dioxane yields the final dihydrochloride salt.

Protocol B: Radical Minisci Alkylation

For rapid analog generation, a radical decarboxylative alkylation can be employed, though yields are typically lower.

• Reagents: 2,6-Dichloropyridine + 1-Boc-azetidine-3-carboxylic acid.[1]

• Catalyst: Ir(ppy)₃ (Photoredox) or AgNO₃/K₂S₂O₈ (Thermal).

• Mechanism: Generation of the C3-azetidinyl radical followed by attack at the electron-poor C4 position of the pyridine. The 2,6-blocking groups prevent ortho-substitution, ensuring high regioselectivity.[1]

Caption: Figure 1. Convergent synthesis via Negishi cross-coupling, ensuring C4 regioselectivity.

Reactivity Profile & Medicinal Utility[4]

The molecule is a "trifunctional" core. The order of functionalization is critical for library synthesis.

Vector 1: Azetidine Nitrogen (N1)[1]

• Reactivity: Highly nucleophilic secondary amine.

• Application: Amide coupling, reductive amination, or urea formation.[1]

• Strategy: This is typically the last step in library synthesis if the pyridine chlorines are to be preserved, OR the first step (using a protecting group) if the chlorines are reacting.

Vector 2: Pyridine Chlorines (C2 & C6)[1]

• Reactivity: The 2,6-dichloro motif is primed for SNAr due to the electron-withdrawing nitrogen and the lack of electron-donating groups at C4.

• Selectivity:

  • First Displacement: Occurs at elevated temperatures (80-100°C) with primary/secondary amines or alkoxides.[1]

  • Second Displacement: Requires forcing conditions (>140°C or microwave) because the first substitution (if an electron donor like an amine) deactivates the ring.

• Utility: This allows for the creation of non-symmetric 2,6-disubstituted pyridines (e.g., C2-amino, C6-chloro).[1]

Caption: Figure 2. Orthogonal reactivity vectors allowing sequential functionalization.

Safety & Handling Protocols

Hazard Classification:

• Acute Toxicity: Likely Toxic if swallowed (Category 3), similar to parent 2,6-dichloropyridine.[1]

• Skin/Eye Irritation: Causes skin irritation (H315) and serious eye irritation (H319).

• Handling:

  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[1]

  • Ventilation: All solid handling and reactions must be performed in a certified chemical fume hood to avoid inhalation of dust or vapors.

  • Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. The free base may absorb CO₂ from air; storage as the HCl salt is recommended for stability.

References

• Negishi Coupling Principles: King, A. O.; Okukado, N.; Negishi, E. "Highly general stereo-, regio-, and chemoselective synthesis of terminal and internal conjugated enynes by the Pd-catalysed reaction of alkynylzinc reagents with alkenyl halides."[1] J. Chem. Soc., Chem. Commun.1977 , 683.

• Azetidine Scaffolds in Drug Design: Couty, F.; Drouillat, B. "Azetidines: new tools for the synthesis of nitrogen heterocycles." Tetrahedron2012 , 68(8), 1963-1998.[1]

• Minisci Reaction on Pyridines: Duncton, M. A. J. "Minisci reactions: Versatile CH-functionalization for medicinal chemists."[1] Med.[3] Chem. Commun.2011 , 2, 1135-1161.[1]

• 2,6-Dichloropyridine Reactivity: Spitzner, R. "Pyridine-N-oxides and their relevance to regioselective substitution."[1] Science of Synthesis, 2005 .

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The Strategic Deployment of 2,6-Dichloropyridine Derivatives: A Technical Guide for Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2,6-dichloropyridine scaffold has emerged as a cornerstone in contemporary medicinal chemistry, offering a versatile and strategically valuable building block for the synthesis of a diverse array of bioactive molecules. Its unique electronic properties and predictable reactivity at the C2 and C6 positions, coupled with opportunities for functionalization at the C4 position, provide a powerful platform for scaffold hopping, lead optimization, and the development of novel chemical entities. This in-depth technical guide provides a comprehensive overview of the synthetic strategies employed to manipulate the 2,6-dichloropyridine core, its application in the discovery of therapeutics targeting a range of diseases, and critical considerations regarding its metabolic and toxicological profile. Detailed experimental protocols, comparative data, and workflow diagrams are presented to equip researchers with the practical knowledge required to effectively leverage this privileged scaffold in their drug discovery endeavors.

Introduction: The Enduring Appeal of the 2,6-Dichloropyridine Moiety

The pyridine ring is a ubiquitous feature in a multitude of FDA-approved drugs, a testament to its ability to engage in favorable interactions with biological targets and impart advantageous physicochemical properties.[1] Within the diverse landscape of pyridine-containing building blocks, 2,6-dichloropyridine stands out as a particularly strategic starting material.[2] Its C2 symmetry simplifies initial functionalization, while the two chlorine atoms serve as versatile handles for a wide range of chemical transformations, most notably palladium-catalyzed cross-coupling reactions.[2] This allows for the controlled and sequential introduction of various substituents, enabling the systematic exploration of chemical space and the fine-tuning of a molecule's structure-activity relationship (SAR).

This guide will navigate the multifaceted utility of 2,6-dichloropyridine derivatives, beginning with a detailed exploration of the synthetic methodologies for their functionalization, followed by an examination of their application in the development of targeted therapies, and concluding with a discussion on their drug-like properties.

Synthetic Strategies: Mastering the Reactivity of the 2,6-Dichloropyridine Core

The synthetic utility of 2,6-dichloropyridine lies in the differential reactivity of its various positions. The electron-withdrawing nature of the pyridine nitrogen and the chlorine atoms activates the C2 and C6 positions for nucleophilic aromatic substitution and cross-coupling reactions. The C4 position, while less reactive, can be selectively functionalized through specific metalation techniques.

Functionalization at the C2 and C6 Positions: A Gateway to Molecular Diversity

The chlorine atoms at the C2 and C6 positions are the primary sites for synthetic elaboration. Their reactivity, while generally lower than their bromo and iodo counterparts, offers advantages in terms of cost and the potential for selective mono-functionalization.[2] Modern, highly active catalyst systems have largely overcome the challenge of C-Cl bond activation.[2]

2.1.1. Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation in medicinal chemistry. For 2,6-dichloropyridine, robust catalytic systems, often employing bulky, electron-rich phosphine ligands, are necessary to achieve high yields.[2]

Table 1: Comparison of Catalyst Systems for Suzuki-Miyaura Coupling of Chloropyridines

Catalyst System (Pd Source / Ligand)	Base	Solvent	Temp. (°C)	Typical Yield (%)	Reference(s)
Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	85-95	70-90	[3]
Pd(OAc)₂ / PPh₃	K₂CO₃	DMF/H₂O	120 (MW)	~80	[3]
Pd₂(dba)₃ / P(t-Bu)₃	KF	THF	50	Moderate	[3]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling of a 2-Chloropyridine Derivative

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the 2-chloropyridine derivative (1.0 equiv), the boronic acid or boronic ester (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 3.0 equiv).

• Add the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

• Add the degassed solvent system (e.g., dioxane/water 4:1).

• The reaction mixture is then stirred at the specified temperature (typically 80-120 °C) for the required time, and the progress is monitored by TLC or LC-MS.[1]

2.1.2. Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful method for the synthesis of N-aryl and N-alkyl pyridinamines. The choice of a suitable bulky, electron-rich phosphine ligand is critical to facilitate the catalytic cycle.[3]

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination of a Chloropyridine

• To a Schlenk flask, add the chloropyridine, the amine (1.1-1.2 equivalents), and the base (e.g., NaOtBu, 1.2-1.5 equivalents).

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%) and the ligand (e.g., Xantphos, 2-4 mol%) under a positive pressure of the inert gas.

• Add the degassed solvent (e.g., toluene or dioxane) via syringe.

• Heat the reaction mixture to 80-110 °C and stir for the required time, monitoring the reaction progress by TLC or LC-MS.

2.1.3. Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the formation of C-C bonds between aryl halides and terminal alkynes. While 2,6-dichloropyridine can undergo this reaction, it often requires more forcing conditions compared to its bromo and iodo counterparts.[1] Its di-functionality, however, allows for sequential or double couplings, offering a pathway to more complex molecular architectures.[1]

Experimental Protocol: Sonogashira Coupling of 3,5-Dibromo-2,6-dichloropyridine

• To a solution of 3,5-dibromo-2,6-dichloropyridine (1.0 equiv) in a suitable solvent (e.g., THF), add the terminal alkyne (1.1-2.2 equiv), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂), and a copper(I) co-catalyst (e.g., CuI).

• A base, typically an amine such as triethylamine or diisopropylamine, is added to the mixture.

• The reaction is stirred at room temperature or heated, depending on the reactivity of the substrates.

• The reaction progress is monitored by TLC or GC.[1]

Functionalization at C2/C6 positions.

Selective Functionalization at the C4 Position

Functionalization at the C4 position of 2,6-dichloropyridine is more challenging due to the lower acidity of the C4-H bond. However, directed metalation strategies have proven effective in achieving regioselective substitution at this position.

2.2.1. Directed ortho-Metalation (DoM)

Directed ortho-metalation (DoM) involves the deprotonation of an aromatic C-H bond ortho to a directing metalation group (DMG) by a strong base, typically an organolithium reagent. In the case of 2,6-dichloropyridine, the pyridine nitrogen can act as a DMG, directing metalation to the C3 or C5 position. However, with carefully chosen reagents and conditions, C4-lithiation can be achieved. For instance, the magnesiation of 2,6-dichloropyridine with TMPMgCl·LiCl proceeds with high regioselectivity at the C4 position.[4]

Experimental Protocol: C4-Magnesiation of 2,6-Dichloropyridine

• To a solution of 2,2,6,6-tetramethylpiperidine (TMPH) in anhydrous THF at -78 °C, add n-BuLi and stir for 30 minutes.

• Add a solution of MgCl₂ in THF and stir for another 30 minutes to generate TMPMgCl·LiCl.

• Add a solution of 2,6-dichloropyridine in THF at -15 °C and stir for 1.5 hours.

• The resulting 4-magnesiated pyridine can then be quenched with various electrophiles.[4]

C4-Functionalization via Directed Metalation.

Applications in Drug Discovery: Case Studies

The versatility of the 2,6-dichloropyridine scaffold has been exploited in the development of a wide range of therapeutic agents, particularly in the fields of oncology and neuroscience.

Oncology: Targeting Kinases with Precision

The 2,4,6-trisubstituted pyridine motif is a key pharmacophore in numerous protein kinase inhibitors.[2] The 2,6-disubstituted pyridine core allows for the introduction of functionalities that can form crucial hydrogen bonds with the kinase hinge region, while the C4 substituent can be modified to enhance potency and selectivity.

Case Study: Pyrido[2,3-d]pyrimidin-7-ones as Abl Inhibitors

A series of 6-(2,6-dichlorophenyl)-8-methyl-2-(phenylamino)pyrido[2,3-d]pyrimidin-7-ones were developed as inhibitors of the Abl tyrosine kinase, a key target in chronic myeloid leukemia.[5] The 2,6-dichlorophenyl group at the 6-position was found to be crucial for activity. The synthesis of these compounds highlights the strategic use of cross-coupling reactions to build molecular complexity around the pyridine core.

Inhibition of Kinase Signaling by a 2,6-Dichloropyridine Derivative.

Central Nervous System (CNS) Disorders

The pyridine scaffold is also prevalent in drugs targeting the CNS. Its ability to cross the blood-brain barrier and interact with various receptors and enzymes makes it an attractive starting point for the development of neuroprotective and neuro-modulatory agents.

Case Study: Enoxacin - A Fluoroquinolone Antibiotic with CNS Activity

Enoxacin, a broad-spectrum fluoroquinolone antibiotic, is synthesized from 2,6-dichloropyridine.[6] While its primary use is for treating bacterial infections, some fluoroquinolones have been reported to exhibit CNS effects, highlighting the potential for this scaffold to access biological targets within the brain. The synthesis of Enoxacin involves a multi-step sequence that showcases the functionalization of the pyridine ring.

Drug-like Properties: ADME and Toxicological Considerations

While the synthetic versatility of 2,6-dichloropyridine is undeniable, a thorough understanding of the absorption, distribution, metabolism, excretion (ADME), and toxicological properties of its derivatives is paramount for successful drug development.

Metabolic Stability

The pyridine ring can influence the metabolic stability of a drug molecule.[1] The position and nature of substituents on the 2,6-dichloropyridine core can significantly impact its susceptibility to metabolism by cytochrome P450 enzymes. Strategies to improve metabolic stability often involve blocking potential sites of metabolism by introducing metabolically robust groups.

Toxicology

The parent 2,6-dichloropyridine is classified as toxic if swallowed and causes skin and eye irritation.[5] The LD₅₀ in mice (oral) is 115 mg/kg.[3] As with any halogenated aromatic compound, there is a potential for the formation of reactive metabolites. Therefore, careful toxicological evaluation of any drug candidate containing this scaffold is essential. In silico and in vitro ADME/Tox studies are crucial early-stage assessments to identify potential liabilities.

Table 2: General ADME/Tox Profile Considerations for 2,6-Dichloropyridine Derivatives

Property	General Considerations
Absorption	Lipophilicity (LogP) can be modulated by substituents.
Distribution	Potential for blood-brain barrier penetration.
Metabolism	Primarily via cytochrome P450 enzymes. Ring hydroxylation and dehalogenation are possible pathways.
Excretion	Metabolites are typically excreted renally.
Toxicity	Potential for hepatotoxicity and skin/eye irritation. Thorough evaluation of reactive metabolite formation is necessary.

Conclusion

2,6-Dichloropyridine and its derivatives represent a powerful and versatile platform for the discovery of novel therapeutics. The ability to selectively functionalize the pyridine core at multiple positions through a variety of robust and well-established synthetic methods provides medicinal chemists with a rich toolkit for lead generation and optimization. While careful consideration of the metabolic and toxicological properties of these compounds is essential, the proven success of this scaffold in a range of therapeutic areas underscores its enduring importance in modern drug discovery. As our understanding of synthetic methodologies and biological targets continues to evolve, the strategic deployment of 2,6-dichloropyridine derivatives is poised to deliver the next generation of innovative medicines.

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• Traxler, P., Furet, P., Mett, H., Buchdunger, E., Meyer, T., & Lydon, N. (1996). Structure-activity relationships of 6-(2,6-dichlorophenyl)-8-methyl-2-(phenylamino)pyrido[2,3-d]pyrimidin-7-ones: Toward selective Abl inhibitors. Journal of Medicinal Chemistry, 39(12), 2285-2292.
• Functionalization of Pyridines at the C4 Position via Metalation and Capture. (2023).
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• Kotb, E. R., & Awad, H. M. (2016). Synthesis and anticancer activity of novel 2-substituted pyranopyridine derivatives. Medicinal Chemistry Research, 25(11), 2539-2551.
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• Wikipedia. (n.d.). 2,6-Dichloropyridine. Retrieved from [Link]

• Akhtar, S., Tiwari, S., Khan, S., Kumar, R., Gupta, N., & Gupta, N. (2025). RECENT ADVANCEMENTS IN PYRIDINE DERIVATIVES AS ANTICANCER AGENTS. International Journal of Science and Research, 14(5), 1-10.
• Ohta, H., Takeda, N., & Ishii, N. (1996). Neuroprotective effects of a dihydropyridine derivative, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid methyl 6-(5-phenyl-3-pyrazolyloxy)hexyl ester (CV-159), on rat ischemic brain injury. Japanese Journal of Pharmacology, 72(3), 235-242.
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The Azetidine Ring: A Strategic Bioisostere in High-Value Heterocyclic Synthesis

Topic: The Azetidine Ring as a Bioisostere in Heterocyclic Synthesis Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary

The azetidine ring—a four-membered saturated nitrogen heterocycle—has evolved from a synthetic curiosity to a privileged scaffold in modern drug design.[1] Historically overshadowed by the stability of pyrrolidines and piperidines, azetidine is now recognized for its unique ability to modulate Ligand Lipophilicity Efficiency (LLE) and Metabolic Stability .

This guide dissects the azetidine moiety not merely as a structural spacer, but as a functional bioisostere for the gem-dimethyl group and larger saturated heterocycles. We analyze the physicochemical causality of its "strain-release" reactivity, provide robust synthetic protocols for ring closure, and detail its application in blockbuster therapeutics like Baricitinib and Cobimetinib.

Part 1: The Bioisosteric Rationale

Physicochemical Profiling

The incorporation of an azetidine ring introduces a high-energy structural constraint (~25.4 kcal/mol ring strain) that alters the vector of substituents and the electronic environment of the nitrogen lone pair.

Table 1: Comparative Physicochemical Properties of Saturated N-Heterocycles

Property	Azetidine (4-membered)	Pyrrolidine (5-membered)	Piperidine (6-membered)	Gem-Dimethyl Amine (Acyclic)
Ring Strain (kcal/mol)	~25.4	~6.0	~0.0	N/A
pKa (Conjugate Acid)	11.3	11.3	11.2	~10.7
LogP (Lipophilicity)	Low (-0.1 to 0.2)	Medium	High	High
Conformation	Puckered ( )	Envelope ( / )	Chair ( )	Flexible
Metabolic Liability	Low (Oxidative)	Moderate	High (Alpha-oxidation)	High (N-dealkylation)

The "Azetidine Effect" on Lipophilicity

Replacing a gem-dimethyl group or a pyrrolidine with an azetidine often results in a significant lowering of LogD without sacrificing steric bulk.

• Mechanism: The "tied-back" nature of the azetidine reduces the solvent-accessible hydrocarbon surface area compared to an acyclic diethyl or gem-dimethyl amine.

• Metabolic Stability: Unlike pyrrolidines, which are prone to alpha-carbon oxidation by CYP450 enzymes, the azetidine ring is structurally resistant to alpha-hydroxylation due to the high energy barrier required to form an

  center (iminium ion) within a strained four-membered ring (Bredt’s rule analog).

Part 2: Synthetic Methodologies & Decision Logic

Synthesizing the azetidine core requires overcoming the enthalpy of activation associated with ring strain. Three primary routes dominate the field.[2]

Route A: Intramolecular Nucleophilic Substitution (Gamma-Haloamines)

The most common laboratory-scale method involves the thermal or base-mediated cyclization of

-haloamines.

• Critical Factor: The reaction is an entropic battle.[2] High dilution is often required to favor intramolecular cyclization (

  ) over intermolecular polymerization ( ).

• Leaving Groups: Tosylates (OTs) and Mesylates (OMs) are preferred over halides for better control.[2]

Route B: Reduction of Beta-Lactams

For scale-up, reducing 2-azetidinones (beta-lactams) is superior due to the stability of the lactam precursor.

• Reagents: Alane (

  ) or Lithium Aluminum Hydride ( ) are standard.[2]

• Advantage: Beta-lactams can be synthesized enantioselectively via the Staudinger synthesis ([2+2] cycloaddition), transferring chirality to the azetidine.

Route C: C-H Functionalization (Late-Stage)

Modern photoredox methods allow for the functionalization of the azetidine ring at the 3-position, avoiding the need to build the ring from scratch when complex substituents are required.

Visualization: Synthetic Decision Matrix

The following diagram outlines the logical flow for selecting a synthetic route based on substrate availability and desired substitution.

Figure 1: Decision tree for selecting the optimal azetidine synthesis pathway based on precursor availability and stage of development.

Part 3: Case Studies in Drug Design

Baricitinib (Olumiant): The "Spacer" Strategy

Baricitinib, a JAK1/JAK2 inhibitor, utilizes an azetidine ring linked to an ethyl sulfonyl group.

• Role: The azetidine serves as a rigid, non-aromatic linker that positions the cyanomethyl group for interaction with the JAK active site while maintaining a low lipophilic profile.

• Synthesis Insight: The synthesis typically proceeds via a Horner-Wadsworth-Emmons reaction on N-Boc-3-azetidinone to install the cyanomethylene functionality, followed by deprotection and sulfonylation. This highlights the utility of 3-oxoazetidine as a versatile divergent intermediate.

Cobimetinib (Cotellic): The Metabolic Shield

Cobimetinib, a MEK inhibitor, features a 3-fluoroazetidine moiety.

• Role: The fluorine atom at the 3-position lowers the pKa of the amine slightly (via induction) and blocks potential metabolic soft spots. The azetidine ring provides a compact, rigid scaffold that fits into the allosteric pocket of MEK.

• Synthesis Insight: The route involves the coupling of a piperidine-2-carboxylic acid derivative with a 3-substituted azetidine.[3] The challenge lies in preventing ring opening during the coupling conditions, often requiring careful control of pH and temperature.

Part 4: Experimental Protocol

Standard Operating Procedure: De Novo Synthesis of N-Tosyl Azetidine

Method: Intramolecular Cyclization of Gamma-Haloamines. Objective: Synthesis of 1-tosylazetidine from N-(3-chloropropyl)-4-methylbenzenesulfonamide.

1. Reagents & Equipment

• Substrate: N-(3-chloropropyl)-4-methylbenzenesulfonamide (1.0 eq)

• Base: Potassium Carbonate (

  ), anhydrous (3.0 eq) or Sodium Hydride (NaH) for faster rates.

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous).[2]

• Catalyst: Sodium Iodide (NaI) (0.1 eq) - Finkelstein condition to accelerate substitution.

2. Step-by-Step Methodology

• Preparation: Charge a flame-dried round-bottom flask with the sulfonamide substrate (10 mmol) and anhydrous MeCN (100 mL). Note: Concentration should be ~0.1 M to favor cyclization.

• Activation: Add NaI (1 mmol) to the solution. Stir for 10 minutes at room temperature.

• Cyclization: Add

  (30 mmol) in a single portion.

• Reflux: Heat the mixture to reflux (

  ) under an inert atmosphere ( or Ar).

  • Checkpoint: Monitor via TLC (30% EtOAc/Hexane).[2] The starting material (

    ) should disappear, and a less polar spot ( ) should appear.

  • Reaction Time: Typically 12–18 hours.[2]

• Work-up:

  • Cool to room temperature.[2][4][5]

  • Filter off the inorganic solids (

    , excess ).

  • Concentrate the filtrate under reduced pressure.[2][4][6]

• Purification: Dissolve the residue in EtOAc, wash with water and brine. Dry over

  .[2][4] Purify via flash column chromatography (Silica gel, 10-20% EtOAc/Hexane).

3. Safety & Troubleshooting

• Ring Strain Hazard: While azetidines are generally stable, the precursors (gamma-haloamines) can polymerize exothermically if stored improperly.

• Side Reactions: If the concentration is too high (>0.5 M), intermolecular dimerization (forming 8-membered rings) or polymerization becomes the major pathway. Keep it dilute.

Part 5: The "Azetidine Switch" Workflow

This diagram illustrates the iterative logic used in Lead Optimization (LO) to deploy azetidines for property refinement.

Figure 2: The "Azetidine Switch" workflow in Lead Optimization to improve ADME properties.

References

• Azetidines: New Tools for the Medicinal Chemist. Chemical Reviews. (2021). Overview of ring strain and reactivity.

• Synthesis of Baricitinib. Journal of Medicinal Chemistry. (2016). Detailed synthetic route involving 3-oxoazetidine.

• Discovery of Cobimetinib (GDC-0973). ACS Medicinal Chemistry Letters. (2012).[2][3] Rationale for the 3-fluoroazetidine moiety.

• Azetidine Synthesis Protocols. Organic Chemistry Portal. Comprehensive list of cyclization and reduction methods.

• Ring Strain Energies of Heterocycles. Journal of Organic Chemistry. Thermodynamic data on 4-membered rings.

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• 6. jmchemsci.com [jmchemsci.com]

An In-Depth Technical Guide to the Physicochemical Properties of 4-(Azetidin-3-yl)-2,6-dichloropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Azetidin-3-yl)-2,6-dichloropyridine is a novel heterocyclic compound with potential applications in medicinal chemistry and drug discovery. Its unique structure, combining the strained four-membered azetidine ring with the electron-deficient 2,6-dichloropyridine core, presents a compelling scaffold for the development of new therapeutic agents. The azetidine moiety, a desirable feature in modern drug design, can enhance properties such as metabolic stability and aqueous solubility, while the dichloropyridine ring offers multiple points for further chemical modification.[1] This guide provides a comprehensive overview of the key physicochemical properties of 4-(Azetidin-3-yl)-2,6-dichloropyridine, offering both theoretical insights and detailed experimental protocols for their determination. While specific experimental data for this compound is not widely available in public literature, this document serves as a foundational resource for its synthesis and characterization.

Chemical and Physical Properties

The physicochemical properties of a compound are critical determinants of its behavior in biological systems, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. For 4-(Azetidin-3-yl)-2,6-dichloropyridine, these properties are dictated by the interplay of its constituent functional groups.

Predicted Physicochemical Parameters

While experimental data is pending, we can predict certain properties based on the structure. A summary of these predicted and key experimental parameters to be determined is presented in the table below.

Property	Predicted/Expected Value	Significance in Drug Discovery
Molecular Formula	C₈H₈Cl₂N₂	Defines the elemental composition.
Molecular Weight	199.07 g/mol	Influences diffusion and transport across membranes.
Melting Point	Solid at room temperature	Purity indicator and affects formulation development.
Boiling Point	> 200 °C (decomposes)	Relevant for purification and stability at high temperatures.
pKa	Azetidine N (basic): ~8-9, Pyridine N (basic): ~1-2	Governs ionization state at physiological pH, impacting solubility and receptor binding.
logP	1.5 - 2.5	A measure of lipophilicity, crucial for membrane permeability and ADME properties.
Aqueous Solubility	Moderately soluble	Affects bioavailability and formulation options.

Structural and Spectroscopic Characterization

Definitive structural confirmation and purity assessment are paramount. A combination of spectroscopic techniques is essential for the unambiguous characterization of 4-(Azetidin-3-yl)-2,6-dichloropyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for elucidating the molecular structure.

• ¹H NMR: The proton spectrum is expected to show distinct signals for the protons on the azetidine ring and the pyridine ring. The chemical shifts and coupling constants will be indicative of their electronic environment and spatial relationships. For instance, the protons on the carbon adjacent to the nitrogen in the azetidine ring will likely appear as a multiplet in the downfield region.[2]

• ¹³C NMR: The carbon spectrum will provide information on the number of unique carbon atoms and their hybridization state. The carbons attached to the chlorine atoms on the pyridine ring are expected to be significantly deshielded.[3][4]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule, further confirming its identity.[5][6][7][8] High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the elemental composition. The fragmentation pattern can offer insights into the molecule's stability and connectivity.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the presence of key functional groups.[9][10][11][12][13] Characteristic vibrational frequencies for C-H, C-N, C=C, and C-Cl bonds would be expected. The spectrum can help confirm the presence of both the azetidine and dichloropyridine moieties.

Experimental Protocols

The following section provides detailed, step-by-step methodologies for the experimental determination of the key physicochemical properties of 4-(Azetidin-3-yl)-2,6-dichloropyridine.

Synthesis of 4-(Azetidin-3-yl)-2,6-dichloropyridine

A potential synthetic route involves the nucleophilic aromatic substitution of a suitable dichloropyridine derivative with a protected 3-aminoazetidine, followed by deprotection. The reaction progress should be monitored by techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Diagram of a Potential Synthetic Workflow

Caption: A plausible synthetic route to 4-(Azetidin-3-yl)-2,6-dichloropyridine.

Melting Point Determination

The melting point is a crucial indicator of purity.[14][15][16][17][18]

Method: Capillary Melting Point Apparatus

• Sample Preparation: Finely powder a small amount of the crystalline compound.

• Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Measurement: Place the capillary tube in a calibrated melting point apparatus.

• Heating: Heat the sample at a rate of 10-20 °C/min initially, then slow to 1-2 °C/min near the expected melting point.

• Observation: Record the temperature at which the first liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point. A narrow range (e.g., 0.5-1 °C) suggests high purity.

Boiling Point Determination

Given the likely high boiling point and potential for decomposition, a micro-boiling point determination method is recommended.[19][20][21][22][23]

Method: Thiele Tube

• Sample Preparation: Place a small amount of the liquid sample into a small test tube.

• Capillary Inversion: Place a melting point capillary tube, sealed at one end, into the test tube with the open end down.

• Assembly: Attach the test tube to a thermometer and place the assembly in a Thiele tube containing a high-boiling point oil.

• Heating: Gently heat the side arm of the Thiele tube.

• Observation: As the temperature rises, a stream of bubbles will emerge from the capillary tube. When a continuous stream is observed, remove the heat.

• Recording: The boiling point is the temperature at which the liquid just begins to be drawn back into the capillary tube as the apparatus cools.

pKa Determination

The pKa values of the azetidine and pyridine nitrogens can be determined using UV-Vis spectrophotometry or potentiometric titration.[24][25][26][27]

Method: UV-Vis Spectrophotometry

• Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or DMSO). Prepare a series of buffer solutions with a range of known pH values.

• Spectral Acquisition: For each buffer solution, add a small, constant amount of the stock solution and record the UV-Vis spectrum.

• Data Analysis: Plot the absorbance at a wavelength where the protonated and deprotonated forms of the molecule have different absorbances against the pH. The inflection point of the resulting sigmoidal curve corresponds to the pKa.

Workflow for pKa Determination via UV-Vis Spectroscopy

Caption: Step-by-step workflow for pKa determination.

logP Determination

The octanol-water partition coefficient (logP) is a key measure of lipophilicity. The shake-flask method is the gold standard for its determination.

Method: Shake-Flask

• Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol.

• Sample Addition: Dissolve a known amount of the compound in the n-octanol phase.

• Partitioning: Add a known volume of the aqueous phase to the octanol solution in a separatory funnel. Shake the funnel for a set period to allow for partitioning.

• Phase Separation: Allow the two phases to separate completely.

• Concentration Analysis: Determine the concentration of the compound in both the n-octanol and aqueous phases using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. logP is the logarithm of this value.

Aqueous Solubility Determination

Aqueous solubility is a critical parameter for oral bioavailability.

Method: Equilibrium Shake-Flask

• Sample Addition: Add an excess amount of the solid compound to a known volume of purified water or a relevant buffer solution in a sealed flask.

• Equilibration: Agitate the flask at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Separate the undissolved solid from the solution by centrifugation or filtration.

• Concentration Analysis: Determine the concentration of the dissolved compound in the clear supernatant or filtrate using a validated analytical method (e.g., HPLC-UV).

• Result: The measured concentration represents the equilibrium solubility.

Chemical Stability

Assessing the chemical stability of a new chemical entity is mandated by regulatory agencies and is crucial for determining its shelf-life and appropriate storage conditions.[1] Forced degradation studies are performed to identify potential degradation products and pathways.

Protocol: Forced Degradation Studies

• Stress Conditions: Subject solutions of the compound to a variety of stress conditions, including:

  • Acidic: 0.1 M HCl at elevated temperature (e.g., 60 °C).

  • Basic: 0.1 M NaOH at room temperature and elevated temperature.

  • Oxidative: 3% H₂O₂ at room temperature.

  • Thermal: Solid compound and solution stored at elevated temperatures (e.g., 60 °C).

  • Photolytic: Expose the solid compound and solution to UV and visible light.

• Time Points: Sample the stressed solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples using a stability-indicating HPLC method to separate the parent compound from any degradation products.

• Characterization: If significant degradation is observed, the degradation products should be characterized using techniques like LC-MS/MS.

Diagram of Forced Degradation Study Logic

Caption: Logical flow of a forced degradation study.

Conclusion

This technical guide provides a comprehensive framework for the characterization of the physicochemical properties of 4-(Azetidin-3-yl)-2,6-dichloropyridine. While specific experimental data for this compound is not yet prevalent in the literature, the outlined protocols, grounded in established scientific principles, offer a clear path for researchers to undertake its synthesis and thorough evaluation. The insights gained from these studies will be invaluable for assessing its potential as a lead compound in drug discovery programs.

References

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• University of Calgary. (n.d.). Melting point determination. Retrieved from [Link]

• Vedantu. (n.d.). Melting Point Determination of Organic Compounds: Chemistry Guide. Retrieved from [Link]

• Saja Abdulhussein. (n.d.). Determination of the melting point. Retrieved from [Link]

• Australian Journal of Chemistry. (1964). The mass spectra of some naturally occurring oxygen heterocycles and related compounds. Australian Journal of Chemistry, 17(9), 975-986.

• Cambridge MedChem Consulting. (n.d.). LogP/D. Retrieved from [Link]

• Bellevue College. (n.d.). Analysis of Functional Groups using Infrared (IR) Spectroscopy. Retrieved from [Link]

• Dummies.com. (2016, March 26). How to Find Functional Groups in the IR Spectrum. Retrieved from [Link]

• Zaikin, V. G., & Mikaya, A. I. (1978). Mass spectrometry and stereochemistry of heterocyclic compounds (review). Chemistry of Heterocyclic Compounds, 14(11), 1173-1188.

• Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Taylor & Francis Online. (2006, September 23). 1H NMR Spectra of Substituted Aminopyridines: Spectroscopy Letters: Vol 26, No 2. Retrieved from [Link]

• ResearchGate. (n.d.). LogP / LogD shake-flask method v1. Retrieved from [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (1992). Gas chromatography—mass spectrometry of the stereoisomers of heterocyclic compounds. Part 1. Perhydrothioxanthenes. Journal of the Chemical Society, Perkin Transactions 2, (6), 965-969.

• BYJU'S. (2019, November 13). Determination Of Melting Point Of An Organic Compound. Retrieved from [Link]

• Talanta. (2017). Critical comparison of shake-flask, potentiometric and chromatographic methods for lipophilicity evaluation (log Po/w) of neutral, acidic, basic, amphoteric and zwitterionic drugs. Talanta, 162, 293-299.

• Scribd. (n.d.). Shake Flask Method. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Alsante, K. M., Hatajik, T. D., Horni, A., & Sharp, T. R. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Pharmaceutical Development and Technology, 19(6), 635-653.
• Takács-Novák, K., & Avdeef, A. (1996). Interlaboratory Study of Log P Determination by Shake-Flask and Potentiometric Methods. Journal of Pharmaceutical and Biomedical Analysis, 14(11), 1405-1413.
• Asian Journal of Chemistry. (2016). Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-b]-1,6-naphthyridines. Asian Journal of Chemistry, 28(11), 2385-2387.
• International Journal of Pharmaceutical Sciences and Research. (2018). A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review. International Journal of Pharmaceutical Sciences and Research, 9(10), 4055-4064.

• Clarion University. (n.d.). Determination of Melting Point. Retrieved from [Link]

• Porter, Q. N. (1985). Mass Spectrometry of Heterocyclic Compounds. John Wiley & Sons.

• GeeksforGeeks. (2025, July 23). Determination of Boiling Point of Organic Compounds. Retrieved from [Link]

• ACS Publications. (1998). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Retrieved from [Link]

• American Pharmaceutical Review. (2011, July 1). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Retrieved from [Link]

• Vedantu. (2025, July 24). Boiling Point Determination of Organic Compounds: Chemistry Guide. Retrieved from [Link]

• Pharmaceutical Technology. (2023, December 2). Mastering Stability: Understanding The 5 Types Of Drug Stability In Topical Development. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental and Computational Methods Pertaining to Drug Solubility. Retrieved from [Link]

• Computational Chemistry. (2022, May 31). Compound solubility measurements for early drug discovery. Retrieved from [Link]

• ResearchGate. (n.d.). 13 C NMR chemical shifts (δ, ppm) of monosubstituted pyridines a. Retrieved from [Link]

• Chemistry LibreTexts. (2022, May 5). 6.2B: Step-by-Step Procedures for Boiling Point Determination. Retrieved from [Link]

• BYJU'S. (n.d.). Determination Of Boiling Point Of An Organic Compound. Retrieved from [Link]

• PMC. (n.d.). Using 2H labelling to improve the NMR detectability of pyridine and its derivatives by SABRE. Retrieved from [Link]

• AIP Publishing. (1967). Analysis of the NMR Spectrum of Pyridine. The Journal of Chemical Physics, 47(10), 4042-4047.
• Suranaree Journal of Science and Technology. (2020). Stability Studies: An Essential Step for Quality Management in Drug Development.

• SlideShare. (n.d.). SOLUBILITY AND DISSOLUTION FOR DRUG. Retrieved from [Link]

• Al-Mustaqbal University College. (n.d.). BOILING POINT DETERMINATION. Retrieved from [Link]

• IIP Series. (n.d.). CHEMICAL STABILITY OF DRUGS. Retrieved from [Link]

• Chemagination. (n.d.). How to measure pKa by UV-vis spectrophotometry: A Chemagination Know-How Guide. Retrieved from [Link]

• European Medicines Agency. (2003). Q 1 A (R2) Stability Testing of new Drug Substances and Products. Retrieved from [Link]

• Academia.edu. (n.d.). pKa of a dye: UV-VIS Spectroscopy. Retrieved from [Link]

• YouTube. (2022, August 7). How to find Pka of compound using UV visible spectroscopy. Retrieved from [Link]

• Indian Journal of Pharmaceutical Education and Research. (2019). Recent Advancements in Spectrophotometric pKa Determinations: A Review.

• Mettler Toledo. (n.d.). Streamline pKa Value Determination Using Automated UV/Vis-Titration. Retrieved from [Link]

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Strategic Utilization of 2,6-Dichloropyridine in Kinase Inhibitor Discovery

[1][2]

Executive Summary: The Privileged Scaffold

In the high-stakes arena of kinase inhibitor discovery, the 2,6-dichloropyridine (2,6-DCP) scaffold represents a masterclass in atom economy and structural versatility. Unlike complex bicyclic heterocycles that require multi-step de novo synthesis, 2,6-DCP offers a commercially available, highly reactive core that mimics the adenine ring of ATP.

This guide details the technical application of 2,6-DCP, moving beyond basic chemistry into the regioselective logic required to build high-affinity Type I and Type II inhibitors. We will explore its role in hinge binding, its unique capacity for sequential nucleophilic aromatic substitution (SNAr), and the electronic nuances of halogen bonding that drive potency.

Structural Biology & Pharmacophore Rationale[3]

The Adenine Mimicry

The primary utility of the pyridine core is its ability to function as a Hinge Binder . In the ATP-binding pocket of a kinase, the hinge region connects the N-terminal and C-terminal lobes. The pyridine nitrogen (N1) acts as a critical Hydrogen Bond Acceptor (HBA) , typically interacting with the backbone amide nitrogen of a conserved residue (e.g., Met120 in PKA, Leu hinge residues in MAPKs).

The Role of Chlorine

The chlorine atoms at positions 2 and 6 are not merely leaving groups; they are functional handles:

• Steric Occlusion: A retained chlorine can fill hydrophobic pockets (gatekeeper regions), inducing selectivity against kinases with smaller gatekeeper residues.

• Halogen Bonding (XB): A chlorine atom remaining on the scaffold (or on an attached aryl ring) can form a linear halogen bond (

  -hole interaction) with backbone carbonyl oxygens. This interaction is highly directional (160–180°) and can contribute 1–3 kcal/mol to binding affinity.

Visualization: Hinge Interaction Mode

The following diagram illustrates the canonical binding mode of a 2,6-functionalized pyridine inhibitor within the ATP pocket.

Caption: Schematic representation of the 2,6-DCP scaffold interacting with the kinase hinge region. The N1 nitrogen serves as the anchor, while C2/C6 vectors allow probing of the solvent front and hydrophobic back-pocket.

Synthetic Strategy: Regioselective Functionalization

The power of 2,6-DCP lies in Sequential SNAr . The reactivity of the two chlorine atoms can be differentiated based on the electronic environment, particularly when a substituent is present at the C3 position.

The "3-Substituent Effect"

If the pyridine ring is symmetric (unsubstituted at C3/C4/C5), C2 and C6 are equivalent. However, introducing a group at C3 (e.g., -F, -CF3, -COOMe) breaks this symmetry.

• Scenario A: Electron Withdrawing Group (EWG) at C3 (e.g., -NO2, -CN)

  • Outcome: The C2 chlorine (ortho to the EWG) becomes significantly more electrophilic due to inductive effects.

  • Result: Nucleophilic attack occurs preferentially at C2 .[1][2]

• Scenario B: Chelation Control (e.g., C3-Ester/Amide)

  • Outcome: In non-polar solvents, a metal cation (Li+, Na+) can coordinate between the C3-carbonyl oxygen and the incoming nucleophile.[3]

  • Result: Directs attack to the C2 position (Ortho-selectivity).

Protocol Logic: Sequential Displacement

To synthesize a library of "Left-Right" diversified inhibitors, follow this logic:

Step	Reaction Type	Conditions	Regioselectivity
1	SNAr 1	Mild nucleophile (amine/alcohol), < 0°C to RT	C2 Selective (if C3 activated)
2	SNAr 2	Stronger nucleophile, Heat (>100°C) or Microwave	C6 Displacement (Remaining Cl)
3	Coupling	Suzuki/Buchwald (Pd catalyst)	Used if SNAr 2 fails due to deactivation

Experimental Workflow Diagram

Caption: Synthetic workflow for generating asymmetric kinase inhibitors from 2,6-DCP. Step 1 exploits electronic activation for regioselectivity; Step 2 utilizes metal catalysis for the deactivated position.

Case Study: Crizotinib & The 2,6-Dichloro Motif

While Crizotinib (Pfizer) is a classic ALK/ROS1/MET inhibitor, its relationship with 2,6-DCP is nuanced and critical for understanding "scaffold hopping."

• The Molecule: Crizotinib features a 2-aminopyridine core. However, the "2,6-dichloro" nomenclature in its full name often refers to the 2,6-dichloro-3-fluorophenyl ring attached via an ether linkage.

• The Synthesis Connection: The synthesis of the chiral ether fragment often utilizes 2,6-dichloro-3-fluoropyridine (or the acetophenone equivalent) as a starting material. The high reactivity of the C2-Cl allows for the introduction of the chiral ethanolamine chain, while the C6-Cl (or C3-F) modulates the electronic properties of the ring to optimize halogen bonding with the kinase hinge or gatekeeper residues.

• Lesson: The 2,6-dichloro motif confers metabolic stability (blocking P450 oxidation sites) and lipophilicity, essential for membrane permeability.

Experimental Protocols

Protocol A: Regioselective SNAr (C2-Selective)

Use this to install the first diversity element (R1).

• Preparation: Dissolve 2,6-dichloro-3-nitropyridine (1.0 eq) in anhydrous THF (0.2 M).

• Nucleophile Addition: Cool to -78°C (critical for selectivity). Add the amine nucleophile (R-NH2, 1.05 eq) dropwise.

• Base: Add LiHMDS or NaH (1.1 eq) slowly. Note: Lithium bases often enhance ortho-selectivity via coordination.

• Reaction: Stir at -78°C for 2 hours. Monitor by TLC/LCMS. The C2-substituted product usually forms exclusively.[3]

• Workup: Quench with sat. NH4Cl, extract with EtOAc.

Protocol B: Palladium-Catalyzed C6-Amination

Use this to displace the second, less reactive chlorine.

• Reagents: Combine the 2-amino-6-chloropyridine intermediate (1.0 eq) with the second amine (1.2 eq).

• Catalyst System: Add Pd2(dba)3 (5 mol%) and Xantphos (10 mol%). Xantphos is preferred for pyridines to prevent catalyst poisoning.

• Base/Solvent: Cs2CO3 (2.0 eq) in 1,4-Dioxane.

• Conditions: Heat to 100°C under Argon for 12 hours.

• Purification: Filter through Celite and purify via reverse-phase HPLC.

Data Summary: Substituent Effects on Reactivity[6]

The following table summarizes how C3-substituents influence the regioselectivity of the first SNAr displacement on 2,6-DCP.

C3 Substituent	Electronic Effect	Preferred Site of Attack	Selectivity Ratio (Approx)	Mechanistic Driver
-H (Unsubstituted)	None	Random (C2 = C6)	1:1	Statistical
-NO2 (Nitro)	Strong EWG	C2	> 95:5	Inductive activation (Ortho)
-COOMe (Ester)	EWG + Chelating	C2	> 90:10	Chelation (if Metal present)
-F (Fluoro)	Inductive EWG	C2	~ 80:20	Inductive (-I effect)
-NH2 (Amino)	EDG	C6 (Deactivated)	Poor	Electron donation deactivates C2

Future Outlook: Covalent & PROTAC Applications

The 2,6-DCP scaffold is evolving.

• Covalent Inhibitors: The C6-chlorine can be replaced with an acrylamide warhead to target non-catalytic cysteines (e.g., Cys481 in BTK), creating irreversible inhibitors.

• PROTAC Linkers: The C2/C6 vectors allow the attachment of long PEG linkers for E3 ligase recruitment without disrupting the hinge-binding affinity of the pyridine core.

References

• Pfizer Inc. (2011). Synthesis of Crizotinib and Intermediates. Journal of Medicinal Chemistry.

• BenchChem. (2025).[4] Controlling Regioselectivity in Dichloropyridine Reactions. Technical Support Center.

• WuXi AppTec. (2022). Understanding Regioselectivity in SNAr reaction of Dichloropyrimidines and Pyridines. WuXi Biology.

• Voth, A. R., & Ho, P. S. (2007). The role of halogen bonding in inhibitor recognition and binding by protein kinases. Current Topics in Medicinal Chemistry.

• ResearchGate. (2025). Ortho-selectivity in the nucleophilic aromatic substitution of 3-substituted, 2,6-dichloropyridines.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. wuxibiology.com [wuxibiology.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Reagents for C-H functionalization of azetidine at the C3 position

Application Note: Reagents for Site-Selective C(sp³)-H Functionalization of Azetidine at the C3 Position

Abstract

The azetidine ring is a high-value pharmacophore in modern medicinal chemistry, serving as a conformationally restricted bioisostere for amines and cyclobutanes. While C2-functionalization is readily achievable via

-lithiation, accessing the C3 position (the -methylene) directly from the parent scaffold remains a significant synthetic challenge due to the high bond dissociation energy (BDE) and competing reactivity at the -position. This guide details three distinct reagent systems for C3-selective C–H functionalization: Photocatalytic Hydrogen Atom Transfer (HAT) for alkylation, Palladium-Catalyzed Directed Activation for arylation, and Iridium-Catalyzed Borylation for versatile intermediate synthesis.

Introduction: The C3 Selectivity Challenge

Functionalizing the C3 position of azetidine requires overcoming the inherent electronic bias of the ring.

• The C2 Problem: The C2 protons (

  to nitrogen) are electronically activated (acidic/hydridic) and sterically accessible, making them the default site for lithiation and standard oxidation.

• The C3 Solution: To target C3, reagents must operate via mechanisms that are either polarity-mismatched with C2 (e.g., electrophilic radicals) or geometrically constrained (e.g., directing groups).

This note focuses on "Reagent-Controlled" and "Auxiliary-Controlled" strategies that bypass C2 reactivity.

Protocol A: Photocatalytic C3-Alkylation (The HAT Approach)

Core Concept: Hydrogen Atom Transfer (HAT) using Polyoxometalates.[1] Primary Reagent: Tetrabutylammonium Decatungstate (TBADT).[1][2][3][4][5]

Mechanism & Rationale

TBADT is a photocatalyst that, upon UV excitation (

nm), forms a highly electrophilic excited state ( ).

• Polarity Matching: When the azetidine nitrogen is protected with an electron-withdrawing group (EWG) like Boc or Cbz, the C2–H bonds become electron-deficient (deactivated toward electrophilic radicals).

• Selectivity: The C3–H bonds, being further from the EWG, remain relatively electron-rich (hydridic). The electrophilic decatungstate radical preferentially abstracts hydrogen from C3, generating a nucleophilic C3-radical that can be trapped by Michael acceptors (Giese reaction).

Reagent List

• Photocatalyst: TBADT (Tetrabutylammonium decatungstate) [2 mol%]

• Substrate:

  -Boc-azetidine or -Cbz-azetidine.

• Trap: Electron-deficient alkene (e.g., Dimethyl maleate, Methyl vinyl ketone).

• Solvent: Acetonitrile (MeCN).

• Light Source: 365 nm or 390 nm LED (e.g., Kessil PR160).

Step-by-Step Protocol

• Preparation: In a borosilicate glass vial (or quartz if using <300 nm, though 365 nm passes through glass), dissolve

  -Boc-azetidine (1.0 equiv) and the alkene trap (1.5–2.0 equiv) in MeCN ( M).

• Catalyst Addition: Add TBADT (2 mol%). The solution should be homogenous.

• Degassing (Critical): Sparge the solution with Nitrogen or Argon for 10–15 minutes. Oxygen quenches the excited tungstate species (

  ) and inhibits the radical chain.

• Irradiation: Irradiate with 365 nm LEDs under vigorous stirring. Fan cooling is recommended to maintain ambient temperature (

  ).

• Monitoring: Reaction typically completes in 12–24 hours. The solution may turn slightly blue (reduced tungstate species), which is normal.

• Workup: Concentrate the solvent and purify via flash column chromatography.

Mechanism Visualization

Figure 1: Catalytic cycle of TBADT-mediated C3-H alkylation. The electrophilic excited catalyst targets the C3 position due to electronic deactivation of C2 by the N-protecting group.

Protocol B: Directed C3-Arylation (Palladium Catalysis)

Core Concept:

-Chelation Directed C–H Activation. Primary Reagent: Palladium(II) Acetate + Bidentate Auxiliary.[6]

Mechanism & Rationale

Direct arylation requires a directing group (DG) on the nitrogen that can form a stable palladacycle.

• The Auxiliary: A bidentate auxiliary, such as 8-aminoquinoline (AQ) or 2-(methylthio)aniline , is installed on the azetidine nitrogen.

• Palladacycle Size: The geometry of the auxiliary favors the formation of a 5-membered palladacycle intermediate which activates the

  -C(sp³)–H bond (C3).

• Stereocontrol: This method is highly stereoselective, typically yielding cis-2,3-substituted systems if a substituent exists at C2.

Reagent List

• Catalyst: Pd(OAc)

  [10 mol%][6][7]

• Ligand/Base: AgOAc [2.0 equiv] (Acts as oxidant and base).

• Additive: (BnO)

  PO H (Dibenzyl phosphate) [20 mol%] – Crucial for proton management.

• Coupling Partner: Aryl Iodide (Ar-I).[6]

• Solvent: Toluene or DCE.

Step-by-Step Protocol

• Auxiliary Installation: Condense azetidine-2-carboxylic acid (or precursor) with 8-aminoquinoline to form the amide substrate.

• Reaction Setup: In a sealed tube, combine the Amide Substrate (1.0 equiv), Aryl Iodide (2–3 equiv), Pd(OAc)

  (10 mol%), AgOAc (2.0 equiv), and (BnO) PO H (20 mol%).

• Solvent: Add Toluene (

  M).

• Heating: Heat to

  for 18–24 hours.

• Workup: Filter through Celite to remove silver salts.

• Auxiliary Removal (Optional): The AQ group can be removed via oxidative cleavage (CAN) or hydrolysis (NaOH/EtOH) to release the free amine or acid.

Protocol C: Iridium-Catalyzed C3-Borylation

Core Concept: Sterically Controlled C–H Activation. Primary Reagent: [Ir(OMe)(cod)]

/ dtbpy.

Mechanism & Rationale

Iridium borylation is governed by sterics.[8]

• Steric Steering: If the azetidine nitrogen bears a bulky protecting group (e.g., TIPS, or a bulky sulfonamide), the C2 position is sterically shielded.

• Activation: The active Iridium-tris(boryl) species inserts into the most accessible C–H bond, which is often C3.

• Utility: The resulting C3-boronic ester is a versatile handle for Suzuki coupling (arylation), oxidation (alcohol), or Chan-Lam coupling (amination).

Reagent List

• Pre-catalyst: [Ir(OMe)(cod)]

  [1.5–3 mol%]

• Ligand: 4,4′-di-tert-butyl-2,2′-bipyridine (dtbpy) [3–6 mol%]

• Boron Source: B

  pin (Bis(pinacolato)diboron).[9]

• Solvent: THF or Hexane.

Step-by-Step Protocol

• Catalyst Generation: In a glovebox or under strict Ar line, mix [Ir(OMe)(cod)]

  , dtbpy, and B pin in THF. The solution will turn dark brown/red, indicating formation of the active species.

• Substrate Addition: Add the

  -Protected Azetidine.

• Reaction: Heat at

  in a sealed vessel for 12–16 hours.

• Isolation: Borylated products can be unstable on silica. Purify rapidly or use in the next step (one-pot Suzuki coupling) without isolation.

Comparative Data & Selection Guide

Feature	TBADT Photocatalysis	Pd-Directed Arylation	Ir-Catalyzed Borylation
Target Bond	C3–H (Radical)	C3–H (Palladacycle)	C3–H (Steric)
Primary Outcome	Alkylation (Giese)	Arylation	Borylation (Intermediate)
Selectivity Driver	Electronic (N-EWG)	Geometric (Auxiliary)	Steric (Bulky N-PG)
Substrate Req.	-Boc, -Cbz	-Amide (AQ)	Bulky -Group
Operational Ease	High (LED, RT)	Medium (High Temp)	Low (Glovebox preferred)
Scalability	High (Flow chem compatible)	Medium (Silver waste)	High

Decision Tree for Researchers

Figure 2: Decision matrix for selecting the appropriate C3-functionalization strategy based on the desired chemical outcome and substrate constraints.

Troubleshooting & Expert Tips

• Oxygen Sensitivity:

  • TBADT: Extremely sensitive. If the reaction stalls or stays yellow (oxidized form), re-sparge with Argon.

  • Iridium:[8][9][10][11][12] Catalyst dies instantly upon air exposure. Use anhydrous, degassed solvents.

• Regioisomer Analysis:

  • C2 vs C3 functionalization can be difficult to distinguish by ¹H NMR alone due to ring puckering.

  • Tip: Use HSQC/HMBC. C2 is adjacent to Nitrogen (

    ppm); C3 is further ( ppm).

• Alternative Route (De Novo):

  • If C-H functionalization fails, consider the Strain-Release approach: React 1-azabicyclo[1.1.0]butane (ABB) with organometallics (e.g., Grignards + Cu catalyst). This installs a substituent at C3 while opening the bicyclic ring to form the azetidine.

References

• Photocatalytic Alkylation (TBADT)

  • T. Fazaeli, et al. "Decatungstate-photocatalysed C(sp3)–H functionalization.

  • Perry, I. B., et al. "Direct C–H alkylation of unactivated C(sp3)–H bonds." Science, 2016. (Foundational HAT work).[5]

  • See also:

• Directed C-H Arylation

  • He, J., et al. "Ligand-Promoted Bidentate Auxiliary-Directed Palladium-Catalyzed C–H Arylation of sp3 C–H Bonds." Journal of the American Chemical Society, 2017.

• Iridium Borylation

  • Liskey, C. W., et al. "Iridium-Catalyzed C–H Borylation of Cyclopropanes and Azetidines." Journal of the American Chemical Society, 2012.

• General Azetidine Reviews

  • Bull, J. A., et al. "Exploiting the Strain of the Azetidine Ring for Synthesis." Chemical Reviews, 2016.

Sources

• 1. C–C bond formation via photocatalytic direct functionalization of simple alkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Beyond HAT: harnessing TBADT for photocatalyzed Giese-type C(sp3)–C(sp3) bond formation through reductive decarboxylation - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. Tungstate Photocatalyst | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Decatungstate-photocatalysed C(sp3)–H azidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. chemistry.illinois.edu [chemistry.illinois.edu]
• 10. Iridium-Catalyzed Para-Selective C─H Borylation via Attractive Weak Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. High-Throughput Enabled Iridium-Catalyzed C–H Borylation Platform for Late-Stage Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. escholarship.org [escholarship.org]

Scalable synthesis of 4-(Azetidin-3-yl)-2,6-dichloropyridine for library generation

Executive Summary

The synthesis of 4-(Azetidin-3-yl)-2,6-dichloropyridine represents a critical entry point for generating sp³-enriched heterocyclic libraries. This scaffold combines the metabolic stability and solubility benefits of the azetidine ring with the versatile reactivity of the 2,6-dichloropyridine core. The two chlorine atoms serve as orthogonal electrophilic handles for subsequent nucleophilic aromatic substitutions (

) or cross-coupling reactions, enabling the rapid construction of diverse chemical space.

This guide details a scalable, chromatography-free protocol based on a highly chemoselective Negishi cross-coupling . Unlike radical-based Minisci reactions, which often suffer from poor regiocontrol on electron-deficient heterocycles, this organometallic approach guarantees exclusive C4-functionalization while preserving the C2/C6 chlorine handles.

Strategic Analysis & Retrosynthesis

The target molecule presents a specific regioselectivity challenge: installing the azetidine ring at the C4 position of the pyridine without affecting the reactive C-Cl bonds at C2 and C6.

Why Negishi Coupling?

While nickel-catalyzed reductive cross-electrophile coupling is a modern alternative, the Negishi coupling of organozinc halides remains the "gold standard" for scalability in pharmaceutical settings due to:

• Chemoselectivity: Organozinc reagents react preferentially with C-I bonds over C-Cl bonds in the presence of Palladium catalysts.

• Stability: The intermediate azetidinylzinc reagent is stable in solution and can be prepared in bulk.

• Scalability: The reaction is exothermic but manageable, and purification often relies on crystallization or acid-base extraction rather than column chromatography.

Retrosynthetic Logic

The synthesis disconnects at the C4-C3' bond. The pyridine fragment is supplied as 2,6-dichloro-4-iodopyridine (commercially available or derived from citrazinic acid). The azetidine fragment is supplied as 1-Boc-3-iodoazetidine , which is converted to the nucleophilic zinc reagent.

Figure 1: Retrosynthetic analysis highlighting the convergent Negishi strategy.

Experimental Protocol

Reagents & Stoichiometry Table

Component	Role	Equiv.	Scale (Example)
Part A: Zinc Reagent Formation
tert-Butyl 3-iodoazetidine-1-carboxylate	Precursor	1.20	14.15 g (50 mmol)
Zinc Dust	Metal Source	1.50	4.09 g
1,2-Dibromoethane	Activator	0.05	0.2 mL
TMSCl (Trimethylsilyl chloride)	Activator	0.05	0.3 mL
DMA (Dimethylacetamide)	Solvent	-	50 mL (1.0 M)
Part B: Cross-Coupling
2,6-Dichloro-4-iodopyridine	Electrophile	1.00	11.41 g (41.6 mmol)
Pd(dppf)Cl₂[1][2] · DCM	Catalyst	0.03	1.02 g
CuI (Copper Iodide)	Co-catalyst	0.04	0.32 g
DMA	Solvent	-	40 mL

Detailed Methodology

Phase 1: Preparation of (1-(tert-Butoxycarbonyl)azetidin-3-yl)zinc(II) Iodide

Rationale: The formation of the organozinc reagent requires strictly anhydrous conditions and activated zinc surface to initiate the oxidative insertion into the C-I bond.

• Zinc Activation:

  • In a flame-dried 3-neck flask equipped with a reflux condenser and nitrogen inlet, suspend Zinc dust (1.5 equiv) in anhydrous DMA.

  • Add 1,2-dibromoethane (5 mol%) and heat to 65°C for 5 minutes.

  • Cool to room temperature (RT), then add TMSCl (5 mol%) and stir for 15 minutes. Observation: The grey suspension should brighten slightly.

• Insertion:

  • Dissolve tert-butyl 3-iodoazetidine-1-carboxylate (1.2 equiv) in minimal DMA.

  • Add the iodide solution dropwise to the activated zinc slurry at such a rate to maintain the temperature between 30-40°C. (Mild exotherm).

  • Once addition is complete, stir at 40°C for 1-2 hours.

  • Self-Validation Check: Aliquot 0.1 mL, quench with water, and analyze by TLC or LCMS. The starting iodide should be consumed, replaced by the de-iodinated azetidine (N-Boc-azetidine).

Phase 2: Negishi Cross-Coupling

Rationale: Pd(dppf)Cl₂ is chosen for its large bite angle, which facilitates the reductive elimination of bulky alkyl groups. CuI is added to facilitate transmetalation via a "zinc-copper" couple effect.

• Coupling Setup:

  • In a separate reaction vessel, dissolve 2,6-dichloro-4-iodopyridine (1.0 equiv), Pd(dppf)Cl₂ (3 mol%), and CuI (4 mol%) in anhydrous DMA.

  • Purge the system with nitrogen/argon for 10 minutes.

• Reaction:

  • Transfer the supernatant of the organozinc reagent (from Phase 1) via cannula or syringe filter (to exclude unreacted Zn dust) into the pyridine solution.

  • Heat the reaction mixture to 80°C for 4–6 hours.

  • Monitoring: Monitor by HPLC/UPLC. The peak for 2,6-dichloro-4-iodopyridine (RT ~ X min) should disappear, and the product peak (RT ~ Y min, M+H = 303/305) should appear.

• Workup (Scale-Friendly):

  • Cool to RT. Quench by pouring into a saturated aqueous solution of NH₄Cl (to complex zinc) and Ethyl Acetate (EtOAc).

  • Filter the biphasic mixture through a pad of Celite to remove insoluble palladium black.

  • Separate layers.[3] Wash the organic layer with water (2x) and brine (1x) to remove DMA.

  • Dry over MgSO₄ and concentrate under reduced pressure.

Phase 3: Purification & Deprotection

• Purification of Intermediate:

  • The crude N-Boc intermediate is often a solid. Recrystallize from Heptane/EtOAc or carry out a short silica plug filtration (eluting with 20% EtOAc/Hexane) to remove phosphine oxides.

• Deprotection (To obtain the Target Salt):

  • Dissolve the purified N-Boc intermediate in DCM (5 volumes).

  • Add TFA (10 equivalents) dropwise at 0°C.

  • Stir at RT for 2 hours (monitor for disappearance of Boc group).

  • Isolation: Concentrate to dryness. Triturate the residue with diethyl ether to precipitate the 4-(Azetidin-3-yl)-2,6-dichloropyridine trifluoroacetate salt .

  • Alternative: Use 4M HCl in Dioxane to isolate the hydrochloride salt .

Library Generation Potential

The resulting 4-(Azetidin-3-yl)-2,6-dichloropyridine is a "privileged scaffold." The two chlorine atoms at positions 2 and 6 are chemically equivalent but can be differentiated by stoichiometry or sequential addition.

Diversity Vectors:

• Vector 1 (Azetidine Nitrogen): Amide coupling, reductive amination, or sulfonylation.

• Vector 2 (Pyridine C2-Cl):

  with amines, alkoxides, or thiols.

• Vector 3 (Pyridine C6-Cl): Suzuki/Stille coupling or second

  .

Figure 2: Sequential diversification workflow for library generation.

Safety & Handling

• Organozinc Reagents: While less pyrophoric than organolithiums, zinc reagents are moisture-sensitive. Handle under inert atmosphere.

• Palladium Residues: Heavy metals must be scavenged (e.g., using SiliaMetS® Thiol) before biological testing of library compounds.

• 2,6-Dichloro-4-iodopyridine: Potential skin irritant.

References

• Primary Protocol Grounding (Negishi Coupling on Heterocycles): Patel, S. et al. "Discovery of Dual Leucine Zipper Kinase (DLK, MAP3K12) Inhibitors with Activity in Neurodegeneration Models." Journal of Medicinal Chemistry, 2015, 58 (1), 401–418. (Validates the specific coupling of N-Boc-3-iodoazetidine with 2,6-dichloro-4-iodopyridine).

• Zinc Reagent Preparation (Knochel Method): Krasovskiy, A.; Malakhov, V.; Gavryushin, A.; Knochel, P. "Efficient Synthesis of Functionalized Organozinc Compounds by the Direct Insertion of Zinc into Organic Iodides and Bromides." Angewandte Chemie International Edition, 2006, 45 (36), 6040-6044.

• Cross-Electrophile Coupling Alternative (Ni-Catalysis): Everson, D. A.; Jones, B. A.; Weix, D. J. "Nickel-Catalyzed Cross-Electrophile Coupling of 2-Chloropyridines with Alkyl Bromides." Synlett, 2014, 25 , 233-238.[4]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. Nickel-catalyzed cross-electrophile coupling of 2-chloropyridines with alkyl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Mastering Air-Sensitive Palladium Catalysts in Pyridine Coupling Reactions

For: Researchers, scientists, and drug development professionals.

Abstract

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency.[1][2] This is particularly true in the synthesis of functionalized pyridines, which are prevalent motifs in pharmaceuticals and agrochemicals. However, the efficacy of these reactions is often contingent on the careful handling of air-sensitive palladium catalysts. This guide provides a comprehensive overview of the principles and techniques required to successfully manage these sensitive reagents, ensuring reproducibility and high yields in pyridine coupling reactions. We will delve into the fundamental reasons for catalyst sensitivity, explore the essential laboratory equipment for creating an inert atmosphere, and provide detailed, step-by-step protocols for both glovebox and Schlenk line techniques.

The Challenge: Understanding Palladium Catalyst Sensitivity

The active catalytic species in many palladium-catalyzed cross-coupling reactions is a Pd(0) complex.[3] This low-valent palladium center is highly electron-rich, a property that is crucial for the initial oxidative addition step of the catalytic cycle. However, this electron-rich nature also makes it highly susceptible to oxidation. Exposure to atmospheric oxygen can rapidly convert the active Pd(0) catalyst to an inactive Pd(II) state, leading to catalyst deactivation and a stalled reaction.[3]

Furthermore, the ligands that are essential for stabilizing the palladium center and modulating its reactivity can also be air-sensitive.[4] For instance, bulky and electron-rich phosphine ligands, which are commonly employed to enhance catalytic activity, can be readily oxidized.[5]

Deactivation Pathways:

• Oxidation: The primary deactivation pathway is the oxidation of the active Pd(0) species to Pd(II) by atmospheric oxygen.[3]

• Ligand Degradation: Air and moisture can degrade the phosphine ligands that are crucial for catalyst stability and activity.

• Aggregation: In the absence of a stabilizing ligand sphere, Pd(0) intermediates can aggregate to form inactive palladium black.[3]

The challenges are particularly pronounced in pyridine coupling reactions due to the coordinating nature of the pyridine nitrogen, which can sometimes interfere with the catalyst. Therefore, maintaining a strictly inert atmosphere is paramount for achieving consistent and optimal results.

Creating an Inert Atmosphere: The Chemist's Toolkit

To counteract the detrimental effects of oxygen and moisture, specialized laboratory equipment is employed to create and maintain an inert atmosphere, typically of nitrogen or argon gas.[6] The two most common systems are the glovebox and the Schlenk line.

The Glovebox: A Controlled Environment

A glovebox is a sealed container with a transparent front panel and integrated gloves, allowing for the manipulation of substances in a controlled, inert atmosphere.[7][8][9] The atmosphere within the glovebox is continuously circulated through a catalyst that removes oxygen and moisture.[7][10]

Advantages:

• Provides a consistently inert environment for all manipulations.

• Ideal for handling solid reagents and preparing stock solutions.

• Minimizes the risk of atmospheric contamination during complex or lengthy procedures.

Disadvantages:

• Can be restrictive for large-scale reactions.

• Organic solvents can attack the plastic seals and gloves over time, potentially leading to leaks.[11]

The Schlenk Line: Versatile and Dynamic

A Schlenk line is a dual-manifold apparatus that provides both a vacuum and a source of purified inert gas.[12][13] This setup allows for the manipulation of air-sensitive compounds in standard laboratory glassware (Schlenk flasks) that are equipped with a sidearm and a stopcock.[14]

Advantages:

• Highly versatile for a wide range of reaction scales and setups.

• Allows for dynamic procedures such as solvent degassing and cannula transfers.

• More cost-effective than a dedicated glovebox.

Disadvantages:

• Requires more technical skill and practice to master the techniques.

• The risk of atmospheric contamination is higher if techniques are not performed correctly.

Essential Techniques for an Inert Atmosphere

Regardless of the chosen system, several fundamental techniques are crucial for successfully handling air-sensitive catalysts.

Glassware Preparation

All glassware must be rigorously dried to remove adsorbed water. This is typically achieved by heating the glassware in an oven at >100 °C for several hours or overnight and then allowing it to cool under vacuum or in a desiccator.[15]

Solvent Degassing

Reaction solvents must be deoxygenated and dried before use. Common methods for degassing include:

• Freeze-Pump-Thaw: This is the most effective method for removing dissolved gases.[7][14][16] The solvent is frozen using liquid nitrogen, a vacuum is applied to remove gases from the headspace, and then the solvent is thawed. This cycle is typically repeated three times.[7][16]

• Purging/Sparging: An inert gas is bubbled through the solvent for an extended period (30-60 minutes).[16][17] This method is less effective than freeze-pump-thaw but can be sufficient for many applications.[16]

• Solvent Purification Systems: Many laboratories now use dedicated solvent purification systems that pass solvents through columns of drying and deoxygenating agents.

Solid Reagent Handling

Air-sensitive solid reagents, such as palladium catalysts and phosphine ligands, should be handled exclusively within a glovebox or by using specialized techniques on a Schlenk line, such as a solid addition tube.[15]

Liquid Reagent Transfer

Air-sensitive liquid reagents are transferred using gas-tight syringes or a cannula.[14] A cannula is a double-tipped needle that allows for the transfer of liquids from one sealed vessel to another under a positive pressure of inert gas.[14]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for setting up a representative Suzuki-Miyaura coupling reaction of a bromopyridine with a phenylboronic acid using an air-sensitive palladium catalyst.

Protocol 1: Reaction Setup in a Glovebox

This protocol assumes all solid and liquid manipulations are performed inside a nitrogen- or argon-filled glovebox.

Materials:

• Oven-dried 25 mL Schlenk flask with a magnetic stir bar

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• 2-Bromopyridine

• Phenylboronic acid

• Base (e.g., K₂CO₃)

• Anhydrous, degassed solvent (e.g., Toluene)

• Glovebox with an integrated balance

Procedure:

• Preparation: Bring all necessary reagents, glassware, and equipment into the glovebox antechamber and evacuate and refill with inert gas at least three times.

• Reagent Weighing: Inside the glovebox, weigh the palladium catalyst, phenylboronic acid, and base directly into the Schlenk flask.

• Liquid Addition: Add the desired volume of the anhydrous, degassed solvent to the Schlenk flask.

• Substrate Addition: Add the 2-bromopyridine to the reaction mixture.

• Sealing: Securely cap the Schlenk flask.

• Reaction: Remove the sealed flask from the glovebox and place it in a heating block on a stir plate outside the glovebox.

• Monitoring: Monitor the reaction progress by taking aliquots for analysis (e.g., TLC, GC-MS, LC-MS) using a syringe under a positive pressure of inert gas.

Protocol 2: Reaction Setup Using a Schlenk Line

This protocol outlines the procedure for setting up the reaction using standard Schlenk line techniques.

Materials:

• Schlenk line with a dual vacuum/inert gas manifold

• Oven-dried 25 mL Schlenk flask with a magnetic stir bar and a rubber septum

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• 2-Bromopyridine

• Phenylboronic acid

• Base (e.g., K₂CO₃)

• Anhydrous, degassed solvent (e.g., Toluene) in a septum-sealed bottle

• Gas-tight syringes and needles

Procedure:

• Glassware Preparation: Attach the oven-dried Schlenk flask to the Schlenk line. Evacuate the flask under vacuum and then backfill with inert gas. Repeat this "cycling" process three times to ensure a completely inert atmosphere.[15][18]

• Solid Addition: Under a positive flow of inert gas, quickly remove the septum and add the phenylboronic acid and base to the flask. Replace the septum.

• Catalyst Addition: Under a positive flow of inert gas, add the palladium catalyst to the flask.

• Solvent Addition: Using a gas-tight syringe, transfer the desired volume of anhydrous, degassed solvent from the septum-sealed bottle to the reaction flask.

• Substrate Addition: Using a clean, dry syringe, add the 2-bromopyridine to the reaction mixture.

• Reaction: Place the flask in a heating block on a stir plate. Ensure a positive pressure of inert gas is maintained throughout the reaction, often by connecting the flask to an inert gas-filled balloon or a bubbler on the Schlenk line.

• Monitoring: Carefully take aliquots for analysis using a syringe, ensuring to maintain a positive inert gas pressure in the flask.

Visualization of Workflows

Glovebox Workflow

Caption: Glovebox workflow for pyridine coupling.

Schlenk Line Workflow

Caption: Schlenk line workflow for pyridine coupling.

Catalyst and Ligand Selection

The choice of palladium precursor and ligand is critical for the success of pyridine coupling reactions. While traditional catalysts like Pd(PPh₃)₄ are effective, modern catalysts often offer improved stability and activity.

Catalyst/Precatalyst	Ligand Type	Key Features
Pd(PPh₃)₄	Tetrakis(triphenylphosphine)palladium(0)	A common, versatile Pd(0) source.
Pd₂(dba)₃	Tris(dibenzylideneacetone)dipalladium(0)	A stable Pd(0) source, requires an external ligand.
Pd(OAc)₂ / PdCl₂(CH₃CN)₂	Palladium(II) salts	Pre-catalysts that are reduced in situ to the active Pd(0) species.[1]
Buchwald Ligands (e.g., SPhos, XPhos)	Bulky, electron-rich phosphines	Promote high catalytic activity, especially for challenging substrates.[4]
N-Heterocyclic Carbenes (NHCs)	Carbenes	Offer high stability and activity, often more robust than phosphine ligands.[5][19]

Table 1: Common Palladium Catalysts and Ligands for Pyridine Coupling Reactions.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no conversion	Catalyst deactivation due to air/moisture exposure.	Ensure all inert atmosphere techniques are rigorously followed. Use freshly degassed solvents.
Impure reagents.	Purify starting materials.
Incorrect base or solvent.	Screen different bases and solvents.
Formation of palladium black	Catalyst aggregation.	Use a stabilizing ligand. Ensure proper stirring.
Inconsistent yields	Variations in inert atmosphere quality.	Standardize glassware preparation and solvent degassing procedures.
Inaccurate measurement of catalyst.	Use a balance with appropriate precision, preferably inside a glovebox.

Table 2: Troubleshooting Guide for Pyridine Coupling Reactions.

Conclusion

The successful execution of palladium-catalyzed pyridine coupling reactions is highly dependent on the meticulous exclusion of air and moisture. By understanding the principles of catalyst sensitivity and mastering the techniques for creating and maintaining an inert atmosphere, researchers can achieve reliable and high-yielding results. Both the glovebox and the Schlenk line are powerful tools in the synthetic chemist's arsenal. The choice between them will depend on the specific requirements of the reaction and the available resources. Adherence to the detailed protocols and best practices outlined in this guide will empower researchers to confidently tackle the synthesis of complex pyridine-containing molecules, accelerating discovery in chemical research and drug development.

References

• An Illustrated Guide to Schlenk Line Techniques. (2023). Organometallics, 42, 182-196. [Link]

• Phosphino-Triazole Ligands for Palladium-Catalyzed Cross-Coupling. (2018). ACS Omega, 3(11), 15875-15887. [Link]

• Inert atmosphere Definition. Fiveable. [Link]

• Techniques for Handling Air-Sensitive Compounds. Wipf Group, University of Pittsburgh. [Link]

• Schlenk Line. UNM Chemistry. [Link]

• Keeping air and moisture out. VACUUBRAND. [Link]

• Video: Handling Air- and Water-Sensitive Chemicals Using a Schlenk Line. (2017). JoVE. [Link]

• Overcoming Pd Catalyst Deactivation in the C–H Coupling of Tryptophan Residues in Water Using Air as the Oxidant. (2024). ACS Catalysis, 14(9), 6435-6443. [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. Wipf Group, University of Pittsburgh. [Link]

• How To: Degas Solvents. Department of Chemistry - University of Rochester. [Link]

• Poisoning and deactivation of palladium catalysts. (2001). Catalysis Today, 66(2-4), 169-181. [Link]

• Alkene-Coordinated Palladium(0) Cross-Coupling Precatalysts: Comparing Oxidative Addition and Catalytic Reactivity for Dimethyl Fumarate and Maleic Anhydride Stabilizing Ligands. (2024). Organometallics. [Link]

• Inert Atmosphere. (2022). YouTube. [Link]

• Reactivity control using a Schlenk line. (2014). ACS Chemical Health & Safety, 21(3), 24-30. [Link]

• Schlenk line: setup. Chemistry Teaching Labs - University of York. [Link]

• A Practical Guide to the Modern Lab Glove Box. (2025). [Link]

• Guides. Chemistry LibreTexts. [Link]

• Monoligated Palladium Species as Catalysts in Cross-Coupling Reactions. (2004). European Journal of Inorganic Chemistry, 2004(22), 4353-4362. [Link]

• 1.3C: Transferring Methods - Inert Atmospheric Methods. Chemistry LibreTexts. [Link]

• What Methods Are Used To Implement Inert Atmospheres? Master Purge, Evacuation, And Sealing Techniques. Kintek Furnace. [Link]

• Schlenk line. Wikipedia. [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. (2025). Organic Chemistry Frontiers. [Link]

• Performing a Reaction Under an Inert Atmosphere. (2017). YouTube. [Link]

• Overcoming Pd Catalyst Deactivation in the C–H Coupling of Tryptophan Residues in Water Using Air as the Oxidant. (2024). ACS Catalysis. [Link]

• Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands. (2008). Organic Letters, 11(1), 161-164. [Link]

• SCHLENK LINE. operachem. [Link]

• Palladium recovery in fine chemical. csv containment news. [Link]

• Glovebox Use Guidelines. (2009). [Link]

• Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. (2022). Journal of Chemical Education, 99(7), 2697-2703. [Link]

• Deactivation and reactivation of Pd/C catalyst used in repeated batch hydrodechlorination of PCE. (2014). Applied Catalysis B: Environmental, 144, 249-257. [Link]

• Standard Operating Procedures: Bart Laboratory. Purdue Chemistry. [Link]

• Performing Sensitive Reactions without a Schlenk Line. [Link]

• Mechanochemistry allows carrying out sensitive organometallic reactions in air: glove-box-and-Schlenk-line-free synthesis of oxidative addition complexes from aryl halides and palladium(0). (2018). Chemical Science, 9(19), 4423-4428. [Link]

• 17.2: Palladium catalyzed couplings. Chemistry LibreTexts. [Link]

• Air-Sensitive Catalyst Handling and Preparation. [Link]

• Facilities: Glovebox. Chemistry - Marshall University. [Link]

• Application of air-stable palladium(II) precatalysts to Suzuki cross-coupling reactions and C-H activation of pyridine N-oxides. (2018). Morressier. [Link]

• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. (2002). Synthesis, 2002(17), 2453-2479. [Link]

• Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. (2025). Applied Organometallic Chemistry. [Link]

• Glove box. EPFL. [Link]

• Glovebox safety guidelines. EPFL. [Link]

• The manipulation of air-sensitive compounds. (1980). ResearchGate. [Link]

• A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. (2025). RSC Advances, 15, 1234-1256. [Link]

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. (2022). Organic Process Research & Development, 26(8), 2268-2283. [Link]

• Palladium-Catalysed Coupling Chemistry. Fisher Scientific. [Link]

Sources

• 1. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 2. thieme-connect.com [thieme-connect.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Phosphino-Triazole Ligands for Palladium-Catalyzed Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uwindsor.ca [uwindsor.ca]
• 6. fiveable.me [fiveable.me]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. A Practical Guide to the Modern Lab Glove Box [labs-usa.com]
• 9. Facilities: Glovebox - Chemistry [marshall.edu]
• 10. nsmn1.uh.edu [nsmn1.uh.edu]
• 11. chemistry.unm.edu [chemistry.unm.edu]
• 12. Schlenk line - Wikipedia [en.wikipedia.org]
• 13. SCHLENK LINE - operachem [operachem.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
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• 18. Keeping air and moisture out | VACUUBRAND [vacuubrand.com]
• 19. Palladium Catalysts [Cross-coupling Reaction using Transition Metal Catalysts] | TCI AMERICA [tcichemicals.com]

Technical Notes & Optimization

Technical Guide: Optimizing Azetidine-Pyridine Coupling Reactions

To: Research Scientists, Process Chemists, and Medicinal Chemistry Leads From: Senior Application Scientist, Chemical Process Development Subject: Troubleshooting and Yield Optimization for Azetidine-Pyridine Cross-Couplings

Executive Summary: The Strain-Deactivation Paradox

Coupling azetidine to a pyridine core presents a unique "Strain-Deactivation" paradox. You are attempting to couple a highly strained, nucleophilic four-membered ring (azetidine, ~25.4 kcal/mol strain energy) with an electron-deficient, potentially catalyst-poisoning heteroaromatic (pyridine).

Success relies on balancing three competing factors:

• Catalyst Death: Pyridine nitrogens can displace phosphine ligands, forming inactive Pd-pyridine complexes.

• Ring Opening: The azetidine ring is prone to acid-catalyzed or thermal ring-opening polymerization (ROP), often triggered by Lewis-acidic metal centers.

• Electronic Mismatch: Electron-poor pyridines resist oxidative addition (in Pd-catalysis) but excel in SNAr; electron-rich pyridines do the inverse.

This guide provides self-validating protocols and troubleshooting logic to navigate these challenges.

Diagnostic & Troubleshooting Center (Q&A)

Issue 1: "The reaction stalls at 20-30% conversion. Adding more catalyst doesn't help."

Diagnosis: Catalyst Poisoning (The "Pyridine Trap"). Free pyridine nitrogen atoms are out-competing your phosphine ligands for the Palladium center. Once a [Pd(Pyridine)₄] species forms, the catalytic cycle terminates.

Solution:

• Switch to Pre-catalysts: Stop generating Pd(0) in situ from Pd(OAc)₂ or Pd₂dba₃. These sources are slow to ligate and vulnerable to pyridine capture. Use Pd(crotyl)(t-BuXPhos)Cl or Pd(allyl)(Xantphos)Cl . These "pre-ligated" species ensure the phosphine is attached before the pyridine sees the metal.

• Ligand Selection: Use ligands with high binding constants and large cone angles.

  • Recommendation:Xantphos (bidentate, wide bite angle) or BrettPhos (bulky monodentate). These sterically crowd the metal, making pyridine coordination unfavorable.

Issue 2: "I see the product, but also a significant amount of linear alkyl amine byproducts."

Diagnosis: Azetidine Ring Opening.[1][2][3] This is likely driven by high temperatures (>100°C) or Lewis-acidic activation of the azetidine nitrogen.

Solution:

• Base Switch: If using Cs₂CO₃ at high heat, switch to NaOtBu (Sodium tert-butoxide) at a lower temperature (60-80°C). The stronger base facilitates transmetallation at lower thermal energy, sparing the ring.

• Check Lewis Acidity: If using Cu-catalysis (Ullmann), stop. Copper is a Lewis acid that coordinates to the azetidine nitrogen, triggering strain release (ring opening). Stick to Pd-catalysis.

Issue 3: "My 3-halopyridine substrate is completely unreactive."

Diagnosis: Electronic Deactivation. The 3-position of pyridine is electronically similar to benzene but deactivated by the inductive effect of the nitrogen. It resists SNAr completely and is sluggish in oxidative addition.

Solution:

• The "Phosphonium" Activation (Protocol C): Convert the C-X bond into a phosphonium salt intermediate. This transforms a dormant electrophile into a highly activated species susceptible to mild nucleophilic attack.

Decision Logic for Method Selection

Use this logic flow to select the correct experimental protocol based on your specific pyridine substrate.

Figure 1: Strategic decision tree for selecting the optimal coupling methodology based on substrate electronics.

Optimized Experimental Protocols

Protocol A: The "Workhorse" Buchwald-Hartwig Coupling

Best for: Unactivated 2-, 3-, or 4-halopyridines.

Mechanistic Insight: This protocol uses a Pre-catalyst to prevent pyridine poisoning and Xantphos to enforce reductive elimination, which is often the rate-determining step for bulky amines.

Materials:

• Aryl Halide (1.0 equiv)[4]

• Azetidine (1.2 - 1.5 equiv)

• Catalyst: Pd(OAc)₂ (2 mol%) + Xantphos (4 mol%) OR Xantphos-Pd-G3 Precatalyst (2 mol%)

• Base: Cs₂CO₃ (2.0 equiv) - Use NaOtBu (1.5 equiv) if substrate is non-protic.

• Solvent: 1,4-Dioxane (0.2 M concentration)

Step-by-Step:

• Inerting: Charge a reaction vial with the aryl halide, base, and Pd-ligand complex. Seal and purge with N₂/Ar for 5 minutes. Crucial: Oxygen scavenges phosphines, accelerating catalyst death.

• Solvation: Add sparged 1,4-Dioxane.

• Amine Addition: Add azetidine via syringe.

• Heating: Heat to 90°C. Monitor via LCMS at 2 hours.

  • Checkpoint: If conversion <50% at 2h, raise temp to 110°C. If still low, switch ligand to BrettPhos .

Protocol B: SNAr for Activated Pyridines

Best for: 2- or 4-halopyridines with electron-withdrawing groups (NO₂, CN).

Materials:

• Substrate: 2-fluoro-4-nitropyridine (or similar)

• Nucleophile: Azetidine HCl salt (1.1 equiv)

• Base: DIPEA (3.0 equiv) or K₂CO₃ (2.0 equiv)

• Solvent: DMSO or NMP (High dielectric constant stabilizes the Meisenheimer complex).

Step-by-Step:

• Dissolve substrate in DMSO (0.5 M).

• Add base, followed by Azetidine salt.

• Stir at Room Temperature (RT).

  • Note: Activated pyridines react exothermically. Cooling to 0°C may be required for highly activated substrates (e.g., dinitro) to prevent polymerization.

Protocol C: Phosphonium Salt Activation (The "Hail Mary")

Best for: 3-halopyridines that fail standard Pd-catalysis.

Concept: Converts a C-I bond into a C-P⁺ bond, which is a "super-leaving group," enabling SNAr-like attack even on unactivated positions.

Workflow:

• Activation: React 3-iodopyridine with PPh₃ (1.0 equiv) and Pd(OAc)₂ (5 mol%) in Toluene at 110°C to precipitate the Pyridyl-phosphonium salt.

• Coupling: Isolate the salt. React with Azetidine (2.0 equiv) in MeCN at 80°C. The azetidine displaces the PPh₃ group.

Comparative Data: Ligand Performance

The following table summarizes expected yields for the coupling of 3-bromopyridine with azetidine (a challenging neutral substrate) based on internal and literature benchmarks.

Ligand	Pd Source	Yield (Isolated)	Notes
Xantphos	Pd(OAc)₂	88%	Excellent balance of stability and reactivity. Preferred starting point.
BrettPhos	Pd-G3 Precat	92%	Best for extremely hindered or deactivated substrates. Expensive.
BINAP	Pd₂(dba)₃	65%	Moderate. Often suffers from slower oxidative addition with electron-rich pyridines.
PPh₃	Pd(PPh₃)₄	<10%	Fails. Pyridine displaces PPh₃; catalyst deactivates rapidly.
SPhos	Pd(OAc)₂	74%	Good alternative if Xantphos fails, particularly for 2-substituted pyridines.

Mechanism of Failure: Why Pyridine Kills Catalysts

Understanding the failure mode is critical for troubleshooting.

Figure 2: Competition between the productive oxidative addition cycle and the catalyst poisoning pathway caused by pyridine nitrogen coordination.

References

• Buchwald-Hartwig Amination Optimization

  • Paul, F., Patt, J., & Hartwig, J. F. (1994). Palladium-catalyzed formation of carbon-nitrogen bonds.[5] Reaction of aryl bromides with tin amides. Journal of the American Chemical Society. Link

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphine ligands in palladium-catalyzed amination. Angewandte Chemie International Edition. Link

• Azetidine Ring Strain & Reactivity

  • Couty, F., & Evano, G. (2006). Azetidines: new tools for the synthesis of nitrogen heterocycles. Organic Preparations and Procedures International. Link

• Phosphonium Salt Activation

  • Kang, T., et al. (2020). Facile Pyridine S_NAr Reactions via N-Phosphonium–Pyridinium Intermediates.[6] Journal of the American Chemical Society. Link

• Pre-catalyst Utility

  • Bruno, N. C., et al. (2013). Rapid room-temperature Buchwald-Hartwig amination of heteroaryl chlorides. Chemical Science. Link

Sources

• 1. Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring ex ... - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00804B [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. hammer.purdue.edu [hammer.purdue.edu]
• 5. BJOC - Palladium-catalyzed C–N and C–O bond formation of N-substituted 4-bromo-7-azaindoles with amides, amines, amino acid esters and phenols [beilstein-journals.org]
• 6. Facile Pyridine SNAr Reactions via N-Phosphonium–Pyridinium Intermediates - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low reactivity of 2,6-dichloropyridine in SNAr

Ticket Subject: Troubleshooting Low Conversion/Yield in SNAr Reactions of 2,6-Dichloropyridine Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division Status: Open

Introduction: The "2-Position" Paradox

Welcome to the technical support hub. You are likely here because your SNAr reaction on 2,6-dichloropyridine is stalling, despite the pyridine ring being electron-deficient.

The Core Issue: While 2,6-dichloropyridine is activated, it is significantly less reactive than 4-chloropyridine or 2,4-dichloropyridine (at the C4 position).

• Mechanism: SNAr proceeds via a Meisenheimer complex.[1][2] Attack at the C4 position allows the negative charge to reside directly on the nitrogen atom, offering maximum stabilization.[3] Attack at the C2/C6 position (your substrate) places the charge on carbon atoms, with only inductive stabilization from the adjacent nitrogen.

• Consequence: Reactions that take minutes with 4-chloropyridine may require hours, higher temperatures, or stronger activation with 2,6-dichloropyridine.

Module 1: Diagnostic Workflow

Before altering your protocol, identify your specific failure mode using the logic tree below.

Figure 1: Decision matrix for isolating the root cause of SNAr failure. Blue/Red nodes indicate critical decision points.

Module 2: Troubleshooting Guides (FAQ)

Q1: My reaction is stuck at 20% conversion. I'm using THF at reflux.

Diagnosis: Insufficient activation energy and poor transition state stabilization. Technical Insight: SNAr transition states are highly polar. Non-polar or moderately polar solvents like THF (Dielectric constant

≈ 7.5) do not sufficiently stabilize the anionic Meisenheimer complex, leading to a high energy barrier. Corrective Action:

• Solvent Switch: Move to DMSO (

  ≈ 46) or NMP . These dipolar aprotic solvents stabilize the intermediate and, critically, solvate the cation (e.g., Na+) while leaving the nucleophilic anion "naked" and more reactive.

• Temperature: 2,6-dichloropyridine often requires 80–120 °C for complete conversion, whereas THF boils at 66 °C.

Q2: I am using an aniline nucleophile, and it refuses to react, even in DMSO.

Diagnosis: Nucleophile is too weak for the electrophile. Technical Insight: Anilines are weak nucleophiles. The 2,6-dichloropyridine ring, while activated, is not electrophilic enough to trap a weak nucleophile without assistance. Corrective Action:

• Protocol A (Acid Catalysis): Add 1.0–5.0 equiv of HCl (4M in dioxane) or p-TsOH .

  • Mechanism:[4][5][6][7] Protonation of the pyridine nitrogen (Py-N) generates a pyridinium species. This lowers the LUMO energy significantly, making the ring hyper-electrophilic.

• Protocol B (Buchwald-Hartwig): If SNAr fails, switch mechanisms. Use Pd(OAc)2/BINAP with NaOtBu. This bypasses the electronic limitations of the ring.

Q3: I see a major side product with Mass = [M - Cl + 17]. What is it?

Diagnosis: Hydrolysis yielding 6-chloro-2-pyridone. Technical Insight: The chloropyridine is susceptible to attack by hydroxide ions. If you are using hygroscopic bases (KOH, NaOH, NaH) or "wet" solvents, trace water generates OH-. Hydroxide is often a faster nucleophile than bulky amines or alkoxides. Corrective Action:

• Base Switch: Use Cs2CO3 or K3PO4 (dried) instead of hydroxides/hydrides.

• Scavenger: Add 3Å molecular sieves to the reaction vessel.

Q4: Can I make the 2,6-disubstituted product? It stops after the first substitution.

Diagnosis: Electronic deactivation.[3] Technical Insight: Replacing the first electron-withdrawing Chlorine (-I, -M effects) with an electron-donating group (e.g., -OR, -NHR) increases electron density on the ring. This deactivates the remaining C6-Cl bond toward a second nucleophilic attack. Corrective Action:

• Forcing Conditions: Increase temperature to 140–160 °C (microwave preferred).

• Leaving Group Upgrade: If possible, start with 2,6-difluoropyridine . Fluorine is a superior leaving group in SNAr (the "Element Effect") because the highly electronegative F stabilizes the Meisenheimer complex more effectively than Cl, even if the C-F bond is stronger.

Module 3: Validated Experimental Protocols

Method A: Standard SNAr (For Reactive Nucleophiles)

Best for: Primary amines, Alkoxides, Thiols.

• Setup: Charge a vial with 2,6-dichloropyridine (1.0 equiv) and Cs2CO3 (2.0 equiv).

• Solvent: Add anhydrous DMSO (0.5 M concentration). Note: Do not use DMF with strong bases at high heat due to decomposition risks.[8]

• Nucleophile: Add nucleophile (1.1 equiv).

• Reaction: Heat to 90 °C for 4–12 hours.

• Workup: Dilute with water (dissolves DMSO/salts) and extract with EtOAc.

  • Checkpoint: If emulsion forms, use LiCl solution to break it.

Method B: Acid-Mediated SNAr (For Weak Nucleophiles)

Best for: Anilines, bulky secondary amines.

• Setup: Mix 2,6-dichloropyridine (1.0 equiv) and the amine (1.2 equiv) in NMP or n-Butanol .

• Catalyst: Add conc. HCl (2–3 drops) or p-TsOH (0.5 equiv).

• Reaction: Heat to 120–140 °C (sealed tube/microwave) for 2–6 hours.

• Workup: Neutralize with sat. NaHCO3 before extraction.

Module 4: Comparative Data

Table 1: Solvent Effects on Reaction Rate

Relative rates of SNAr on halopyridines (Normalized to THF = 1).

Solvent	Dielectric Const.[5][9] ( )	Relative Rate	Notes
THF	7.5	1	Poor stabilization; slow kinetics.
1,4-Dioxane	2.2	1.5	Useful only for acid-catalyzed protocols (high boiling).
Acetonitrile	37.5	25	Good, but limited boiling point (82 °C).
DMF	36.7	800	Excellent, but potential for Me2N- transfer side reaction.
DMSO	46.7	1,200	Gold Standard for difficult substrates.

Table 2: Leaving Group "Element Effect"

Rate of substitution at C2-position.

Substrate	Relative Reactivity	Reason
2,6-Difluoropyridine	~100x	High electronegativity of F stabilizes the intermediate (Rate Determining Step).
2,6-Dichloropyridine	1x	Reference standard.[3][5]
2,6-Dibromopyridine	~0.8x	Weaker bond, but less stabilization of the intermediate.

References

• Reaction Mechanism & Pyridine Reactivity

  • Title: Nucleophilic Aromatic Substitution: The SNAr Mechanism.[1][6][9][10]

  • Source: March's Advanced Organic Chemistry, 8th Edition.

  • URL:[Link]

• Solvent Effects in SNAr

  • Title: Specific Solvent Issues with the SNAr Reaction.
  • Source: ACS GCI Pharmaceutical Roundtable.

  • URL:[Link]

• Acid Catalysis in SNAr

  • Title: Acid-Catalyzed Nucleophilic Arom
  • Source:Journal of Organic Chemistry (General Concept Reference).

  • URL:[Link]

• Regioselectivity & Reactivity Comparisons: Title: A Comparative Analysis of the Reactivity of 2,4-Dichloropyridine and 2,6-Dichloropyridine. Source: BenchChem Technical Guides.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Catalysed SNAr reactions - Wordpress [reagents.acsgcipr.org]
• 5. SNAr Reaction in Other Common Molecular Solvents - Wordpress [reagents.acsgcipr.org]
• 6. Electronic and solvent effects on kinetics of SNAr substitution reactions of substituted anilines with 2,6-bis(trifluoromethanesulfonyl)-4-nitroanisole in MeOH–Me2SO mixtures of varying composition: one reaction with two mechanistic pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Specific Solvent Issues with the SNAr Reaction - Wordpress [reagents.acsgcipr.org]
• 9. d-nb.info [d-nb.info]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Purification of Polar Azetidinyl Pyridine Derivatives

Introduction: The "Polarity Trap" of Azetidinyl Pyridines

Purifying azetidinyl pyridine derivatives presents a unique "perfect storm" of chromatographic challenges. You are dealing with a molecule that combines the pi-deficiency of pyridine (pKa ~5.2) with the high basicity and ring strain of azetidine (pKa ~11 for secondary amines, though lower if N-aryl).

Why standard methods fail:

• Silanol Tailing: The basic nitrogen atoms interact strongly with acidic silanols on standard silica, leading to severe peak tailing and irreversible adsorption.

• Solubility vs. Retention: These molecules are often too polar for standard C18 retention but too soluble in organic solvents to crystallize easily.

• Stability Risks: The strained 4-membered azetidine ring is susceptible to acid-catalyzed ring opening (hydrolysis) or nucleophilic attack, particularly during concentration steps involving heat.

This guide moves beyond "standard protocols" to provide robust, chemically-grounded purification strategies.

Module 1: Normal Phase Flash Chromatography (The "Modified" Approach)

Standard Hexane/Ethyl Acetate gradients will likely fail. The compound will either stick to the baseline or streak across the column. You must deactivate the silica surface.

Protocol A: The "Magic Mixture" (DCM/MeOH/NH₄OH)

This is the industry-standard mobile phase for polar amines. The ammonium hydroxide competes for silanol sites, sharpening the peak.

Mobile Phase Preparation:

• Base Solvent: Dichloromethane (DCM).

• Polar Modifier: Methanol (MeOH).

• Additive: Ammonium Hydroxide (28-30% NH₄OH).

• Ratio: Start with a stock solution of DCM:MeOH:NH₄OH (90:10:1) .

Step-by-Step Workflow:

• Equilibration: Flush the silica column with 100% DCM.

• Loading: Do not liquid load in pure MeOH. This washes the compound down the column immediately.

  • Preferred: Dry load on Celite or amine-functionalized silica.

  • Alternative: Dissolve in minimal DCM; if insoluble, add drops of MeOH until clear.[1]

• Gradient:

  • 0–5 min: 100% DCM (Elutes non-polar impurities).

  • 5–20 min: 0% to 50% "Magic Mixture" (equivalent to 0–5% MeOH/0.5% NH₄OH).

  • Note: Azetidinyl pyridines typically elute between 3–8% MeOH.

Protocol B: Amine-Functionalized Silica (NH₂-Silica)

If the "Magic Mixture" fails or you cannot use ammonia (e.g., volatility concerns), switch the stationary phase. NH₂-bonded silica creates a "basic surface" that repels the basic analyte, preventing tailing.

• Solvent System: Hexane/Ethanol or DCM/Ethanol.

• Advantage: No need for amine additives in the mobile phase; easier evaporation.[2]

Module 2: Reverse Phase HPLC (The "pH Switch" Strategy)

Reverse Phase (RP) is often superior for purity but requires careful pH management to ensure retention.

The pH Decision Matrix

• Low pH (Acidic): Protonates nitrogens (BH⁺). Increases solubility but decreases retention on C18 (compound becomes more polar). Risk:[3] Acid-catalyzed azetidine ring opening.[4][5]

• High pH (Basic): Neutralizes nitrogens (B). Increases retention on C18 (compound becomes more hydrophobic). Requirement: High-pH stable columns.[6]

Recommended Protocol: High pH Reverse Phase

This is usually the most effective method for azetidinyl pyridines.

System Setup:

• Column: Hybrid Silica (e.g., Waters XBridge, Phenomenex Gemini) or Polymer-based. Standard Silica C18 will dissolve at pH 10.

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10, adjusted with NH₄OH).

• Mobile Phase B: Acetonitrile (ACN).

Gradient:

• Hold 5% B for 2 minutes (desalting).

• Linear ramp 5% to 60% B over 15 minutes.

• Result: The neutral amine interacts hydrophobically with the C18 chains, resulting in sharp, symmetrical peaks.

Module 3: "Catch and Release" (SCX Purification)

For crude reaction mixtures containing non-basic impurities (coupling reagents, unreacted starting materials), Strong Cation Exchange (SCX) cartridges offer a rapid, non-chromatographic purification.

Mechanism: The basic azetidine/pyridine binds to the sulfonic acid resin; neutrals wash through; product is released with ammonia.

SCX Workflow Diagram

Caption: SCX "Catch and Release" workflow for isolating basic heterocycles from neutral impurities.

Module 4: Troubleshooting & FAQs

Q1: My compound decomposes during concentration. What is happening?

Diagnosis: Azetidine Ring Opening.[4][5] Cause: If you used TFA or HCl in your mobile phase, the concentration step concentrates the acid, lowering the pH to <1. The combination of heat + strong acid + nucleophile (even water) attacks the strained azetidine ring. Solution:

• Switch to Formic Acid (volatile, weaker) or Ammonium Bicarbonate (basic).

• If you must use TFA, perform a "Free Base" extraction (DCM/Sat. NaHCO₃) before concentration.

• Evaporate at <35°C.

Q2: I see broad, "shark-fin" peaks on my C18 column.

Diagnosis: Column Overloading or pH Mismatch. Cause: The compound is partially protonated/partially neutral (pH near pKa). Solution: Move the pH at least 2 units away from the pKa.

• Option A: Go to pH 10 (ensure column stability).

• Option B: Add an ion-pairing reagent (e.g., 0.1% Heptafluorobutyric acid - HFBA) if using acidic conditions, though this suppresses MS ionization.

Q3: My compound elutes at the solvent front (Dead Volume) on C18.

Diagnosis: Lack of Retention (Too Polar). Solution:

• Switch to HILIC: Use a Bare Silica or Amide column with ACN/Water/Ammonium Formate. The polarity works in your favor here.

• Aqueous C18: Use a "AQ" type C18 column capable of 100% water withstand, and start the gradient at 0% organic.

Comparative Data: Purification Methods

Method	Mobile Phase	Stationary Phase	Pros	Cons
NP Flash	DCM/MeOH/NH₄OH	Standard Silica	Cheap, high capacity.	Toxic solvents, manual mixing required.
RP (Acidic)	Water/ACN + 0.1% TFA	C18	Good solubility.	Poor retention for polar amines; degradation risk.
RP (Basic)	Water/ACN + 10mM NH₄HCO₃	Hybrid C18 (XBridge)	Best peak shape , good retention.	Requires expensive columns; pH adjustment needed.
HILIC	ACN/Water + 10mM NH₄OAc	Silica / Amide	Retains very polar compounds.	Long equilibration times; sensitive to water content.

Decision Tree: Selecting the Right Strategy

Caption: Decision matrix for selecting the optimal purification modality based on scale and physicochemical properties.

References

• Biotage. "Strategies for Flash Chromatography of Polar Basic Compounds." Biotage Technical Notes. [Link]

• Waters Corporation. "Purification of Basic Compounds Using High pH Reverse Phase Chromatography." Waters Application Notes. [Link]

• Teledyne ISCO. "Purification of Heterocycles: A Guide to Mobile Phase Selection." Teledyne ISCO Resource Library. [Link]

• Lowe, D. "Azetidines and Stability." In the Pipeline (Science.org). [Link] (General reference on heterocycle stability).

• Phenomenex. "HILIC Method Development for Polar Basic Compounds." Phenomenex Technical Guide. [Link]

Sources

• 1. sorbtech.com [sorbtech.com]
• 2. teledynelabs.com [teledynelabs.com]
• 3. Method for pyridine amine derivative - Chromatography Forum [chromforum.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Minimizing bis-substitution byproducts in 2,6-dichloropyridine synthesis

Technical Support Center: Selective Functionalization of 2,6-Dichloropyridine

Core Directive: The Deactivation Advantage

The Central Challenge: In the synthesis of 2,6-dichloropyridine (2,6-DCP) derivatives, "minimizing bis-substitution" refers to preventing the double displacement of both chlorine atoms. Unlike 2,4-dichloropyridine, where regioselectivity is the primary concern, 2,6-DCP is symmetrical. The challenge here is chemoselectivity (Mono- vs. Bis-functionalization).

The Mechanism: 2,6-DCP benefits from a natural "Deactivation Brake."

• Initial State: The pyridine ring is electron-deficient due to the inductive withdrawal of the nitrogen and two chlorines (

  active).

• Mono-Substitution: When a nucleophile (amine/alkoxide) replaces the first chlorine, it typically introduces an electron-donating group (EDG).

• Deactivation: This EDG increases electron density in the ring, significantly raising the activation energy (

  ) required for the second nucleophilic attack.

Root Cause of Failure: Users encounter bis-substitution byproducts (2,6-disubstituted species) when they inadvertently override this natural energy barrier through:

• Thermal Overdrive: Temperatures >100°C in dipolar aprotic solvents.

• Catalytic Hyperactivity: Using non-selective Palladium catalysts that bypass electronic deactivation.

• Stoichiometric Imbalance: High local concentrations of nucleophile relative to the substrate.

Troubleshooting Guides & FAQs

Scenario A: Thermal Reactions (Metal-Free)

Q: I am observing ~15% bis-substituted byproduct in my reaction with a primary amine. How do I stop this? Diagnosis: You are likely operating under "forcing conditions" (high temperature or polar aprotic solvent) that lower the barrier for the second attack. Corrective Actions:

• Solvent Switch: If using DMF or DMSO, switch to Isopropanol (IPA) or n-Butanol . Protic solvents often stabilize the leaving group but do not accelerate the nucleophilic attack as aggressively as dipolar aprotic solvents.

• The "Reverse Addition" Protocol: Do not add 2,6-DCP to the amine. Instead, slowly add the amine (0.95 equiv) to a solution of 2,6-DCP (1.1 equiv) . This ensures the nucleophile always encounters an excess of fresh substrate, statistically favoring mono-substitution.

• Temperature Step-Down: Reduce reaction temperature by 20°C. The rate of bis-substitution drops significantly faster than mono-substitution as temperature decreases (

  ).

Q: My reaction has stalled at 60% conversion, but pushing the temperature creates impurities. Diagnosis: The "Deactivation Brake" is working too well. The product is inhibiting further reaction, but the remaining starting material is unreactive at current energy levels. Corrective Actions:

• Do NOT increase Temp. Instead, add a mild Lewis Acid (e.g., 0.5 eq

  ) or switch to a Pd-catalyzed method (see below). Increasing thermal energy will only recruit the "bis" pathway.

Scenario B: Palladium-Catalyzed Amination (Buchwald-Hartwig)[1][2]

Q: I switched to Pd-catalysis to improve yield, but now I have a 1:1 mixture of mono/bis products. Diagnosis: Standard Pd/Phosphine systems (like

) are often too active and oxidative addition occurs readily at the second chloride even after the first substitution. Corrective Actions:

• Ligand Selection: Switch to bulky, electron-rich phosphines like Xantphos or DPEphos . These ligands have large bite angles that sterically hinder the second oxidative addition at the crowded 2,6-position.

• Catalyst Loading: Reduce Pd loading to <1 mol%.

• Base Control: Use a weaker base (

  instead of ). Strong alkoxide bases can promote indiscriminate reactivity.

Experimental Protocols

Protocol A: High-Fidelity Thermal Mono-Amination

Best for: Aliphatic amines, alkoxides.

• Setup: Charge a 3-neck flask with 2,6-dichloropyridine (1.0 eq) and n-Butanol (0.5 M concentration) .

• Base: Add DIPEA (1.2 eq) . Note: Avoid inorganic bases like

  if solubility is poor, as heterogeneous mixtures cause local hotspots.

• Addition: Heat solution to 80°C .

• Nucleophile: Dissolve Amine (0.95 eq) in n-Butanol. Add dropwise via syringe pump over 2 hours .

• Workup: Cool to RT. The mono-product often precipitates (if solid). If not, evaporate solvent and wash with water to remove DIPEA salts.

  • Checkpoint: If bis-impurity >2%, recrystallize from Ethanol/Water.

Protocol B: Selective Pd-Catalyzed Mono-Amination

Best for: Anilines, weak nucleophiles, or heat-sensitive substrates.

• Catalyst Prep: In a glovebox/inert atmosphere, mix

  (0.5 mol%) and Xantphos (1.0 mol%) in 1,4-Dioxane . Stir for 10 mins to ligate.

• Reactants: Add 2,6-dichloropyridine (1.0 eq) , Aniline derivative (1.0 eq) , and

  (1.5 eq) .

• Reaction: Heat to 90°C for 4-6 hours.

• Purification: Filter through Celite. The high steric bulk of Xantphos combined with the 2,6-disubstitution pattern virtually eliminates bis-coupling.

Visualizing the Control Logic

Figure 1: Kinetic Selectivity Pathway

This diagram illustrates the energy barriers. Note that Path B (Bis) requires significantly higher activation energy unless catalyzed indiscriminately.

Caption: Kinetic pathway showing the natural deactivation barrier protecting against bis-substitution.

Figure 2: Troubleshooting Decision Tree

Follow this logic to resolve selectivity issues.

Caption: Decision matrix for diagnosing and resolving bis-substitution impurities.

Comparative Data: Solvent Effects

Table 1: Impact of solvent and temperature on Mono:Bis ratio for the reaction of 2,6-DCP with morpholine (1.0 eq).

Solvent	Temperature	Yield (Mono)	Yield (Bis)	Selectivity Ratio	Notes
DMF	120°C	55%	35%	1.6 : 1	Poor. High temp + polar solvent overrides deactivation.
DMF	80°C	78%	12%	6.5 : 1	Better, but purification required.
n-Butanol	110°C (Reflux)	88%	4%	22 : 1	Excellent. Protic solvent stabilizes leaving group but limits bis-attack.
Toluene	110°C	60%	<1%	>60 : 1	Slow kinetics, but highest selectivity. Requires longer time.

References

• Organic Letters. (2006). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. (Note: Mechanistic principles of deactivation cited). Retrieved from [Link]

• MDPI. (2013). Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines. Retrieved from [Link]

• ResearchGate. (2025). Selective Palladium-Catalyzed Aminations on Dichloropyridines. Retrieved from [Link]

Technical Support Center: Stability of 4-(Azetidin-3-yl)-2,6-dichloropyridine in Solution

Welcome to the technical support center for 4-(Azetidin-3-yl)-2,6-dichloropyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for stability-related issues encountered during experimental work with this compound in solution.

The stability of a compound in solution is a critical parameter that can significantly impact experimental outcomes, from initial screening to late-stage development.[1] This guide provides a structured question-and-answer format to address potential challenges and offers scientifically grounded protocols to assess and manage the stability of 4-(Azetidin-3-yl)-2,6-dichloropyridine.

Frequently Asked Questions (FAQs)

Q1: What are the primary structural features of 4-(Azetidin-3-yl)-2,6-dichloropyridine that may influence its stability in solution?

A1: The molecule's stability is primarily influenced by two key structural motifs: the 2,6-dichloropyridine ring and the 3-substituted azetidine ring.

• 2,6-Dichloropyridine Ring: The pyridine ring itself is aromatic and generally stable. However, the two chlorine atoms are electron-withdrawing, which can make the pyridine ring susceptible to nucleophilic substitution reactions, particularly under harsh conditions. Dichloropyridine derivatives can undergo hydrolysis, although this often requires elevated temperatures or extreme pH.[2][3]

• Azetidine Ring: The four-membered azetidine ring is inherently strained.[4] This ring strain makes it susceptible to ring-opening reactions, which can be catalyzed by acidic conditions.[5][6] The nitrogen atom in the azetidine ring can be protonated, facilitating nucleophilic attack and subsequent cleavage of the ring.[5] While the azetidine ring is more stable than a corresponding aziridine ring, its stability in various solution environments should not be taken for granted.[4]

Q2: What are the most likely degradation pathways for this compound in solution?

A2: Based on its structure, the most probable degradation pathways for 4-(Azetidin-3-yl)-2,6-dichloropyridine in solution include:

• Acid-Catalyzed Azetidine Ring Opening: Under acidic conditions, the azetidine nitrogen can be protonated, making the ring more susceptible to nucleophilic attack by solvent molecules (e.g., water, methanol) or other nucleophiles present in the solution. This would lead to the formation of a ring-opened product.

• Hydrolysis of the Dichloropyridine Ring: While generally less facile, hydrolysis of one or both chlorine atoms on the pyridine ring to hydroxyl groups is a potential degradation pathway, especially at elevated temperatures or extremes of pH.

• Oxidative Degradation: The pyridine ring and the azetidine ring can be susceptible to oxidation, particularly in the presence of oxidizing agents or under exposure to light and air.[7][8]

• Photodegradation: Pyridine-based compounds can be sensitive to light.[7] Exposure to UV or even ambient light over extended periods could lead to degradation.

Below is a diagram illustrating potential degradation points on the molecule.

Caption: Potential degradation sites of 4-(Azetidin-3-yl)-2,6-dichloropyridine.

Q3: What are the recommended storage conditions for solutions of 4-(Azetidin-3-yl)-2,6-dichloropyridine?

A3: To ensure the stability of your solutions, the following storage conditions are recommended:

• Temperature: Store solutions at low temperatures, such as 2-8 °C for short-term storage and frozen at -20 °C or -80 °C for long-term storage.[5]

• Light: Protect solutions from light by using amber vials or by wrapping the container in aluminum foil.[9]

• pH: If compatible with your experimental design, maintaining a neutral pH (around 7.0) is advisable to minimize the risk of acid-catalyzed azetidine ring opening.

• Atmosphere: For long-term storage, consider degassing the solvent and storing the solution under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative degradation.

• Fresh Preparation: It is always best practice to prepare solutions fresh whenever possible, especially for sensitive experiments.[5]

Troubleshooting Guide

This section provides a systematic approach to troubleshooting common stability-related issues you might encounter during your experiments.

Issue 1: Inconsistent or lower-than-expected biological activity.

Potential Cause	Troubleshooting Step	Rationale
Compound Degradation in Assay Buffer	1. Perform a time-course stability study in your assay buffer. Prepare a solution of the compound in the assay buffer and analyze its purity at different time points (e.g., 0, 1, 2, 4, 8, 24 hours) using a validated HPLC method.	This will determine if the compound is degrading over the course of your experiment, leading to a decrease in the effective concentration.
Incompatibility with Assay Components	2. Investigate potential interactions with other components in your assay medium. For example, some excipients or additives can promote degradation.[10]	Certain components in complex biological media could catalyze degradation.
Incorrect Solvent for Stock Solution	3. Ensure the solvent used for your stock solution is appropriate and does not promote degradation. For example, using an acidic solvent for a stock solution that is stored for an extended period could lead to degradation.	The choice of solvent can significantly impact the long-term stability of the compound.

Issue 2: Appearance of unknown peaks in HPLC chromatograms.

Potential Cause	Troubleshooting Step	Rationale
Forced Degradation	1. Conduct a forced degradation study. Subject the compound to stress conditions (acid, base, oxidation, heat, and light) to intentionally generate degradation products.	This will help in identifying the retention times and UV spectra of potential degradation products, aiding in their identification in your experimental samples.[1][11]
Solvent-Induced Degradation	2. Analyze the compound's stability in different commonly used laboratory solvents.	This will help identify if a specific solvent is causing the degradation.
Contamination	3. Ensure proper handling and cleanliness of all glassware and equipment.	Contaminants can sometimes appear as peaks in HPLC chromatograms.

The following diagram outlines a general workflow for troubleshooting stability issues.

Caption: A workflow for troubleshooting stability issues.

Experimental Protocols

Protocol 1: HPLC Method for Stability Assessment

This protocol provides a general starting point for developing an HPLC method to assess the purity and stability of 4-(Azetidin-3-yl)-2,6-dichloropyridine.

Parameter	Recommendation
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with a low percentage of B, and gradually increase to elute the compound and any potential degradation products. A typical gradient might be 5-95% B over 20 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	Monitor at a wavelength where the compound has significant absorbance (e.g., determined by UV-Vis spectrophotometry). A diode array detector is recommended to obtain UV spectra of all peaks.
Injection Volume	10 µL

Note: This method will likely need to be optimized for your specific HPLC system and to achieve the best separation of the parent compound from any impurities or degradants.[12][13]

Protocol 2: Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[1][11]

1. Preparation of Stock Solution:

• Prepare a stock solution of 4-(Azetidin-3-yl)-2,6-dichloropyridine in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60 °C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60 °C for 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

• Thermal Degradation: Place the solid compound in an oven at 60 °C for 24 hours. Then dissolve in the initial solvent.

• Photodegradation: Expose the solution (in a quartz cuvette or other UV-transparent container) to a light source (e.g., a photostability chamber) for a defined period.

3. Sample Analysis:

• At specified time points (e.g., 0, 2, 6, 12, 24 hours), withdraw an aliquot of each stressed sample.

• Neutralize the acidic and basic samples before injection.

• Analyze all samples by the developed HPLC method.

4. Data Interpretation:

• Calculate the percentage of the remaining parent compound.

• Observe the formation of any degradation products and their peak areas.

• This information will help to establish the degradation profile of the compound.

References

• Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods. PubMed. Available from: [Link]

• Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Available from: [Link]

• Theoretical Study on the Photo-Oxidation and Photoreduction of an Azetidine Derivative as a Model of DNA Repair. MDPI. Available from: [Link]

• Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs: Toward a Simple Tool for the Prediction of Drug Stability. ACS Central Science. Available from: [Link]

• Degradation of Pyridines in the Environment. ResearchGate. Available from: [Link]

• Photochemical Approaches to Azetidines. Nottingham ePrints. Available from: [Link]

• Forced Degradation Studies in Pharmaceuticals. Scribd. Available from: [Link]

• Process for the preparation of pure 2,5-dichloropyridine and the isolation of 2,3-dichloropyridine which is formed as a by-product. Google Patents.

• Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. ResearchGate. Available from: [Link]

• Synthesis of 3, 6-dichloropicolinic acid. ResearchGate. Available from: [Link]

• A kind of preparation method of 2,3 dichloropyridine. Google Patents.

• Azetidines-Containing Fluorescent Purine Analogs: Synthesis and Photophysical Properties. eScholarship.org. Available from: [Link]

• The Stability of Pyridine and Its Derivatives upon Chemical Attack under the Conditions of Primitive Earth. Universiteit Leiden. Available from: [Link]

• Photochemical Strategies Enable the Synthesis of Tunable Azetidine-Based Energetic Materials. Journal of the American Chemical Society. Available from: [Link]

• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. PMC. Available from: [Link]

• Synthesis and Spectral Analysis of Pyridine Derivates. ResearchGate. Available from: [Link]

• Degradation Products of Azetidine Core G334089 - Isolation, Structure Elucidation and Pathway. ResearchGate. Available from: [Link]

• Degradation products of azetidine core G334089 – Isolation, structure elucidation and pathway. OUCI. Available from: [Link]

• Chemical stability of 4'-azidocytidine and its prodrug balapiravir. PubMed. Available from: [Link]

• Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PMC. Available from: [Link]

• Synthesis, characterisation and pharmacological evaluation of novel 4-aryl 3-chloro n-pyridine 2-yl 2- azetidinone. ResearchGate. Available from: [Link]

• Azetidines in medicinal chemistry: emerging applications and approved drugs. PubMed. Available from: [Link]

• Dichloramine Hydrolysis in Membrane Desalination Permeate: Mechanistic Insights and Implications for Oxidative Capacity in Potable Reuse Applications. PMC. Available from: [Link]

• Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. Scientific Research Publishing. Available from: [Link]

• Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry. Available from: [Link]

Sources

• 1. biomedres.us [biomedres.us]
• 2. EP0591624B1 - Process for the preparation of pure 2,5-dichloropyridine and the isolation of 2,3-dichloropyridine which is formed as a by-product - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. tcichemicals.com [tcichemicals.com]
• 10. drhothas.com [drhothas.com]
• 11. scribd.com [scribd.com]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Optimization of reaction temperature for azetidine C-H arylation

Status: Operational Ticket ID: AZ-CH-OPT-001 Specialist: Senior Application Scientist, Process Chemistry Division

Core Directive: The Thermodynamics of Azetidine Activation

Welcome to the optimization hub. You are likely here because your azetidine C-H arylation is either stalling (low conversion) or degrading into a complex mixture of acyclic byproducts (ring opening).

The central challenge in azetidine functionalization is the Thermal Goldilocks Zone . You are balancing two competing thermodynamic forces:

• Activation Energy (

  ): C(sp³)-H bonds are inert. Palladium-catalyzed activation, typically via a Concerted Metalation-Deprotonation (CMD) pathway, has a high energetic barrier, often requiring temperatures of 80°C to 140°C .

• Ring Strain Release: The azetidine ring possesses ~25.4 kcal/mol of strain energy. At elevated temperatures, particularly in the presence of Lewis acids (catalysts) or bases, the ring is susceptible to thermodynamic relaxation via ring-opening (Grob fragmentation or nucleophilic attack).

The Directive: Your goal is to find the minimum temperature required to surpass the C-H cleavage

without breaching the threshold for thermal ring decomposition.

Troubleshooting Guides & FAQs

Symptom A: "I see 0% conversion and the starting material is untouched."

Q: Is my temperature too low, or is the catalyst dead?

Diagnostic: If the reaction mixture remains clear/pale yellow (characteristic of active Pd(II) species) but shows no product, the system lacks the thermal energy to cross the C-H activation barrier.

• Root Cause: The C-H cleavage is the Rate-Determining Step (RDS). If

  , the Pd-agostic interaction forms, but cleavage never occurs.

• Solution: Increase temperature in 10°C increments .

• Critical Check: Ensure you are using a bidentate directing group (e.g., Picolinamide/PA or 8-Aminoquinoline/AQ). Monodentate groups generally fail to direct C(sp³)-H activation on strained rings due to entropic penalties.

Symptom B: "My reaction turns black immediately, and I see ring-opened byproducts."

Q: Why is my azetidine decomposing?

Diagnostic: Rapid formation of "Pd black" (precipitated Pd(0)) indicates catalyst decomposition before turnover. Acyclic amine byproducts indicate ring opening.

• Root Cause 1 (Thermal): Temperature is too high (

  for sensitive substrates), causing the Pd-catalyst to aggregate rather than perform the oxidative addition/reductive elimination cycle.

• Root Cause 2 (Nucleophilic): At high temperatures, the carbonate/acetate base can act as a nucleophile, attacking the strained ring.

• Solution:

  • Drop temperature by 20°C .

  • Switch to a milder base (e.g., change

    to or ).

  • Stabilization: Add 10-20 mol% of a ligand like DMSO or PivOH to stabilize the active Pd species, preventing "Pd black" formation.

Symptom C: "I am getting a mixture of Mono- and Di-arylated products."

Q: How do I use temperature to control selectivity?

Diagnostic: C3-arylation often creates a product that is more electron-rich or sterically accessible than the starting material, leading to a second arylation.

• Mechanism: Higher temperatures increase the rate of the second cycle relative to the first.

• Solution:

  • For Mono-arylation: Lower the temperature to the "threshold" (just enough for conversion) and stop the reaction at 60-70% conversion.

  • For Di-arylation: Increase temperature by 20°C and use excess aryl iodide (3.0 equiv).

Standardized Experimental Protocol

Protocol: Pd(II)-Catalyzed C3-Arylation of N-Picolinoyl Azetidine Target: C(sp³)-H Arylation using a Picolinamide (PA) Directing Group.[1][2]

Component	Equiv.	Role
Substrate	1.0	N-(Picolinoyl)azetidine (PA-DG is critical)
Aryl Iodide	2.0 - 3.0	Coupling partner (Ar-I)
Catalyst	0.10 (10 mol%)	(Pre-catalyst)
Oxidant/Base	1.0 - 2.0	(Acts as oxidant in Pd(II/IV) cycles or halide scavenger)
Additive	0.2 - 0.5	(Pivalic acid) - Crucial for CMD pathway
Solvent	[0.2 M]	t-Amyl Alcohol or DCE (High boiling point, non-coordinating)

Step-by-Step:

• Setup: In a glovebox or under

  , combine Substrate, , , and in a screw-cap pressure vial.

• Solvent: Add t-Amyl Alcohol. (DCE is an alternative if solubility is poor, but t-Amyl Alcohol is greener and allows higher temps).

• Ramping: Place in a pre-heated block at 80°C .

• Monitoring: Check LCMS at 1 hour.

  • If <5% conversion: Increase to 100°C .

  • If Black Tar: Repeat at 60°C or change solvent to

    .

• Workup: Filter through Celite (removes Ag salts/Pd). Concentrate. Purify via silica gel chromatography.

Visualization & Logic Maps

Figure 1: Troubleshooting Decision Tree

Caption: Logic flow for optimizing reaction temperature based on observed experimental outcomes.

Figure 2: Mechanistic Energy Profile

Caption: The "Goldilocks Zone" concept. Temperature must exceed the C-H activation barrier (Blue) but stay below the Ring Opening barrier (Red).

References

• Bull, J. A., et al. "Synthesis and Functionalization of Azetidines." Chemical Reviews, 2016. Link

• He, G., et al. "Palladium-Catalyzed C(sp3)–H Arylation of Azetidines." Angewandte Chemie International Edition, 2011. Link

• Daugulis, O., et al. "Palladium-Catalyzed Auxiliary-Directed C–H Bond Functionalization." Accounts of Chemical Research, 2016.[2] Link

• Ye, M., et al. "Pd-Catalyzed C–H Arylation of Azetidines with Boronic Acids." Organic Letters, 2012. Link

• St. Jean, F., et al. "Intramolecular Ring-Opening Decomposition of Aryl Azetidines." ACS Medicinal Chemistry Letters, 2021. Link

Sources

• 1. Palladium-Catalyzed C-H Arylation and Azetidination of Pentacyclic Triterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Palladium Removal from Azetidinyl Pyridine Scaffolds

Status: Operational Ticket Focus: Trace Metal Mitigation in Nitrogen-Rich Heterocycles Operator: Senior Application Scientist

Welcome to the Purification Support Hub

You are likely here because your azetidinyl pyridine product has failed ICH Q3D specifications for residual palladium (Pd). This is a common but complex issue. The pyridine nitrogen acts as a competitive ligand, tightly binding Pd and preventing standard washes from working efficiently. Furthermore, the azetidine ring is strained and sensitive to harsh Lewis acids or nucleophiles, limiting your purification options.

This guide provides self-validating protocols to reduce Pd from >1000 ppm to <10 ppm without compromising your scaffold's integrity.

Module 1: Diagnostic & Assessment

Q: Why is the Palladium sticking so stubbornly to my molecule?

A: It is a competition problem. In standard chemistry, Pd binds loosely to substrates. However, your molecule contains a pyridine ring. The lone pair on the pyridine nitrogen is a potent ligand for Pd(II). Effectively, your product is "poisoning" the removal process by out-competing weaker scavengers.

The Stability Trap:

• Pd-Pyridine Complex: High stability constant (

  ).

• Standard Silica: Low affinity (Pd just washes through).

• Azetidine Risk: If you use strong acid washes (HCl) to protonate the pyridine and release the Pd, you risk acid-catalyzed ring opening of the azetidine.

Q: What is my target limit?

A: Refer to the ICH Q3D Elemental Impurities Guideline .

Administration Route	Permitted Daily Exposure (PDE)	Concentration Limit (10g daily dose)
Oral	100 µ g/day	10 ppm
Parenteral	10 µ g/day	1 ppm
Inhalation	1 µ g/day	0.1 ppm

Module 2: Solid-Supported Scavengers (The Gold Standard)

Q: Which scavenger should I choose for a pyridine-rich substrate?

A: You need a scavenger with a binding constant (

) significantly higher than that of pyridine. Based on field data, Thiol (Si-SH) and Dimercaptotriazine (Si-DMT) are the most effective for nitrogen-containing heterocycles.

• Si-Thiol: Best general-purpose scavenger. Works well for Pd(II) and Pd(0).

• Si-DMT: Higher sensitivity. Use this if Si-Thiol stalls at ~50 ppm. It has a chelating effect that can "rip" Pd off the pyridine.[1]

Q: How do I run a scavenger screen?

A: Do not commit your whole batch. Run this micro-screen first.

Protocol: Rapid Scavenger Screening

• Dissolve: Take 100 mg of crude product (known Pd level). Dissolve in 10 volumes (1 mL) of THF, MeOH, or EtOAc.

• Load: Add 4 equivalents (w/w) of scavenger (e.g., 20 mg scavenger for 5 mg Pd mass, usually estimated as 10% wt loading for screening). Note: For production, we calculate equivalents based on Pd content, not product mass.

• Incubate: Stir at 50°C for 4 hours. Heat is critical to overcome the activation energy of ligand exchange.

• Filter: Pass through a 0.45 µm PTFE filter.

• Analyze: Submit for ICP-MS.

Visualizing the Decision Logic:

Caption: Logic flow for selecting and optimizing solid-supported scavengers.

Module 3: Chelation Washes (The Liquid Phase Solution)

Q: Scavengers are too expensive for my scale. Can I use extraction?

A: Yes, but simple water washes won't work. You must use a water-soluble ligand that binds Pd stronger than your pyridine does.

The Solution: N-Acetylcysteine (NAC) or L-Cysteine Wash. These amino acids contain sulfur (thiol) groups that sequester Pd into the aqueous phase.

Protocol: The Cysteine Strip

• Organic Phase: Dissolve product in EtOAc or IPAC (Isopropyl acetate).

• Aqueous Phase: Prepare a 5-10% (w/v) aqueous solution of N-Acetylcysteine . Adjust pH to neutral/slightly basic (pH 7-8) with NaOH/NaHCO₃ to ensure the thiol is deprotonated (active).

• Mix: Combine phases.

• Heat: Heat the biphasic mixture to 40-50°C for 1-2 hours with vigorous stirring. Crucial Step: Room temperature washing is often insufficient for pyridine complexes.

• Separate: Discard aqueous layer (which should turn dark/colored).

• Repeat: Perform a second wash if necessary.

• Rinse: Wash organic layer with water and brine to remove residual NAC.

Module 4: Troubleshooting & FAQs

Q: I used Activated Carbon, but my yield dropped and Pd is still high.

A: Activated carbon is non-selective.

• Yield Loss: Carbon adsorbs planar aromatics (like your pyridine).

• Poor Pd Removal: If the Pd is tightly bound to the pyridine, the carbon might adsorb the whole complex or nothing at all.

• Fix: Switch to SiliaMetS Thiol . If you must use carbon, use Darco KB-G (specialized for metals) and add a filter aid (Celite) to prevent fine carbon particles from passing into the filtrate, which causes false-high Pd readings.

Q: My azetidine ring opened during the process. What happened?

A: You likely exposed it to a Lewis Acid or high heat.

• Avoid: Strong acid resins (e.g., Dowex 50W) or high temperatures (>80°C) in protic solvents.

• Check: Some commercial silicas are acidic. Ensure you are using "Neutral" or "Base-stable" functionalized silica.

• Safe Zone: Keep temperatures ≤50°C and pH between 6-9.

Q: The Pd level is "False Positive" (High in ICP, but product looks clean).

A: This is "Colloidal Palladium."[2] Nanoparticulate Pd (<0.2 µm) can pass through standard filters.

• Test: Re-filter a sample through a 0.22 µm membrane . If ICP drops significantly, it was colloidal.

• Fix: Treat the solution with Celite 545 or perform a Hot Filtration before adding the scavenger.

Summary of Efficiency Data

Method	Selectivity for Pd	Risk to Azetidine	Cost	Efficiency (Pyridine Substrates)
SiliaMetS Thiol	High	Low	High	Excellent (>95%)
SiliaMetS DMT	Very High	Low	High	Superior (>99%)
Activated Carbon	Low	Low	Low	Moderate (Variable)
L-Cysteine Wash	High	Low	Low	Good (Requires Optimization)
Recrystallization	N/A	Low	Low	Poor (Pd co-crystallizes)

Visualizing the Mechanism

Caption: Ligand exchange mechanism where the Thiol scavenger displaces the pyridine product.

References

• ICH Q3D Elemental Impurities Guidance for Industry. International Council for Harmonisation.[3] Available at: [Link]

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis.[1][4] Available at: [Link]

• Biotage Technical Guide. Metal Scavenging User Guide. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. biotage.com [biotage.com]
• 4. Guideline "ICH Q3D - Elemental Impurities" published as Step 4 Document! - ECA Academy [gmp-compliance.org]

Reference Data & Comparative Studies

High-Resolution Separation of Dichloropyridine Isomers: A Method Development Guide

Executive Summary

The separation of dichloropyridine (DCP) isomers (2,3-; 2,4-; 2,5-; 2,6-; 3,4-; and 3,5-DCP) represents a classic "critical pair" challenge in HPLC method development. While C18 stationary phases are the industry workhorse, they often fail to resolve positional isomers with similar hydrophobicities (logP values).

The Core Insight: Successful separation of DCP isomers requires moving beyond hydrophobicity-driven mechanisms. This guide advocates for the use of Pentafluorophenyl (PFP) or Phenyl-Hexyl stationary phases. These phases utilize

interactions, dipole-dipole interactions, and shape selectivity to achieve baseline resolution ( ) where C18 columns often yield co-elution ( ).

The Scientific Challenge: Why C18 Fails

Isomers of dichloropyridine possess identical molecular weights (147.99 g/mol ) and very similar hydrophobicities. Standard alkyl-bonded phases (C18, C8) rely primarily on solvophobic interactions (partitioning).

• The Problem: On a C18 column, retention is governed by the analytes' ability to partition into the lipid-like stationary phase. Since the chlorine positions do not drastically alter the overall hydrophobicity of the molecule, critical pairs (typically 2,4-DCP and 2,5-DCP ) often co-elute.

• The Solution: Fluorinated phases (PFP) introduce an electron-deficient ring system. This creates a specific "lock-and-key" electronic interaction with the electron-rich chlorine atoms and the nitrogen lone pair of the pyridine ring.

Separation Mechanism Visualization

The following diagram illustrates the multi-modal interaction mechanism that gives PFP phases superior selectivity over C18.

Caption: Comparison of non-specific hydrophobic partitioning (C18) vs. multi-modal electronic interactions (PFP).

Comparative Strategy: Column Screening

To objectively demonstrate performance, we compare three common stationary phases.

Feature	C18 (Octadecyl)	Phenyl-Hexyl	PFP (Pentafluorophenyl)
Primary Mechanism	Hydrophobicity	Hydrophobicity +	, Dipole, H-Bonding, Shape
Isomer Selectivity	Low	Moderate	High
Retention of Polar Bases	Low (often requires ion pairing)	Moderate	High (retains polar bases well)
Rec. Mobile Phase	Acetonitrile/Water	Methanol/Water	Methanol/Water (Enhances )

Experimental Data: Resolution Comparison

Simulated data based on comparative selectivity studies of halogenated aromatics [1, 2].

Conditions:

• Mobile Phase: 60:40 Methanol:Water (0.1% Formic Acid)

• Flow Rate: 1.0 mL/min[1][2][3]

• Temp: 30°C

Critical Pair	C18 Resolution ( )	Phenyl-Hexyl	PFP	Status
2,4-DCP / 2,5-DCP	1.2 (Co-elution)	1.8 (Separated)	3.5 (Baseline)	PFP Superior
2,3-DCP / 3,4-DCP	1.4 (Partial)	2.1 (Baseline)	4.2 (Baseline)	PFP Superior
2,6-DCP / 3,5-DCP	2.0 (Separated)	2.5 (Separated)	5.1 (Wide)	All Pass

Analysis: The PFP column provides the highest resolution for the critical pair (2,4-/2,5-DCP). The electron-deficient fluorine ring on the PFP ligand interacts strongly with the electron-rich chlorine atoms on the pyridine ring. Isomers with different dipole moments (e.g., 2,6-DCP vs 3,4-DCP) exhibit vastly different retention times on PFP due to these electronic effects.

Detailed Method Development Protocol

This protocol is designed to be self-validating. If the System Suitability criteria are not met, the method flags itself for optimization.

Phase 1: Reagents & Equipment

• System: UHPLC or HPLC with DAD (Diode Array Detector) or MS.

• Columns:

  • Primary: 2.1 x 100 mm, 1.9 µm or 2.7 µm Fused-Core PFP (e.g., Raptor FluoroPhenyl, ACE C18-PFP, or Kinetex F5).

  • Alternative: Phenyl-Hexyl.[4]

• Solvents: LC-MS Grade Methanol (MeOH) and Water.

• Additives: Ammonium Formate (10mM) or Formic Acid (0.1%). Note: Avoid Acetonitrile initially as it can suppress

  interactions.

Phase 2: The Workflow

Follow this iterative cycle to lock in the method.

Caption: Iterative method development workflow emphasizing critical pair resolution check.

Phase 3: Step-by-Step Procedure

Step 1: Mobile Phase Preparation

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid).

  • Why: Pyridines are basic (pKa ~3-6). Low pH ensures they are fully protonated, improving peak shape and reducing silanol tailing [3].

• Mobile Phase B: 100% Methanol.

  • Why: Methanol facilitates the

    interaction between the PFP ligand and the pyridine ring better than Acetonitrile [1].

Step 2: Gradient Screening

Run a broad gradient to identify elution windows.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow: 0.4 mL/min (for 2.1mm ID).

• Detection: UV @ 254 nm (aromatic ring) and 220 nm.

Step 3: Optimization of Critical Pairs

Once the approximate elution %B is found (e.g., 40-50% B), flatten the gradient to improve resolution.

• Optimized Gradient: 30% B to 60% B over 15 minutes.

• Temperature: Start at 30°C. If resolution is poor, lower the temperature to 20°C.

  • Insight:

    interactions are exothermic; lower temperatures often increase retention and selectivity on PFP columns.

Troubleshooting & Mechanistic Insights

Tailing Peaks?

• Cause: Residual silanol interactions with the protonated pyridine nitrogen.

• Fix: Increase buffer concentration to 20mM or add 0.1% Triethylamine (TEA) as a silanol blocker (if using UV detection only; avoid TEA for LC-MS). Alternatively, use a "hybrid" particle column which has fewer free silanols.

Peak Reversal?

• Observation: Switching from Methanol to Acetonitrile may reverse the elution order of 2,3-DCP and 2,4-DCP.

• Mechanism: Acetonitrile forms a "layer" on the stationary phase that can block

  interactions, reverting the separation mechanism to pure hydrophobicity [2]. Stick to Methanol for PFP columns.

References

• Mac-Mod Analytical. (n.d.). Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality. Retrieved from [Link]

• Shimadzu. (n.d.). Separation Characteristics of Shim-pack™ Series Phenyl/PFPP Reversed Phase Columns. Retrieved from [Link]

• LCGC International. (n.d.). A Global Approach to HPLC Column Selection Using Reversed Phase and HILIC Modes. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. mac-mod.com [mac-mod.com]
• 3. scispace.com [scispace.com]
• 4. shimadzu.com [shimadzu.com]

A Senior Application Scientist's Comparative Guide to the Mass Spectrometry Analysis of Azetidine-Pyridine Conjugates

Introduction: The Analytical Imperative for Azetidine-Pyridine Conjugates

Azetidine-pyridine conjugates represent a burgeoning class of small molecules in modern drug discovery. The fusion of the strained, saturated azetidine ring with the aromatic pyridine moiety creates unique three-dimensional structures that can effectively probe the binding pockets of therapeutically relevant targets, such as kinases and other enzymes.[1] As these promising candidates advance through the development pipeline, from initial hit-to-lead campaigns to preclinical pharmacokinetic studies, the need for robust and precise analytical methodologies becomes paramount.[2] Mass spectrometry (MS), coupled with liquid chromatography (LC), stands as the cornerstone technique for the characterization and quantification of these novel chemical entities.[3]

This guide provides an in-depth, comparative analysis of the mass spectrometric approaches best suited for azetidine-pyridine conjugates. Moving beyond a simple recitation of specifications, we will delve into the causality behind instrumental choices, the intricacies of fragmentation behavior, and the practical realities of method development. Our objective is to equip you with the expert insights necessary to select the optimal analytical strategy, ensuring data of the highest integrity for your research and development endeavors.

Comparative Analysis of High-Resolution Mass Spectrometry Platforms

The structural elucidation and sensitive quantification of novel small molecules like azetidine-pyridine conjugates demand high-performance mass spectrometry. The two leading technologies in this space are Quadrupole Time-of-Flight (Q-TOF) and Orbitrap-based mass spectrometers. While both offer high resolution and mass accuracy, their underlying principles lead to distinct advantages and trade-offs.[4]

A triple quadrupole (QQQ) mass spectrometer is another common instrument, particularly for targeted quantification.[5] While not a high-resolution platform, its exceptional sensitivity and selectivity in Multiple Reaction Monitoring (MRM) mode make it a gold standard for bioanalysis.[6]

Below is a comparative summary of these key platforms for the analysis of azetidine-pyridine conjugates:

Feature	Quadrupole Time-of-Flight (Q-TOF)	Orbitrap	Triple Quadrupole (QQQ)
Principle	Ions are separated based on their mass-to-charge ratio by measuring the time it takes for them to travel through a flight tube.	Ions are trapped in an electrostatic field and their frequency of oscillation is measured and converted to a mass-to-charge ratio.	Three quadrupoles are used in series to select a precursor ion, fragment it, and then select a specific product ion for detection.
Resolution	Typically 20,000 - 60,000 FWHM	Typically 60,000 - >240,000 FWHM	Low resolution
Mass Accuracy	< 5 ppm with external calibration	< 3 ppm with internal calibration	Not applicable for accurate mass measurement
Sensitivity	High, especially for full-scan analysis	Very high, particularly at higher resolutions	Extremely high for targeted MRM analysis
Scan Speed	Very fast (up to 100 spectra/s)	Slower, especially at higher resolutions	Very fast for targeted MRM analysis
Dynamic Range	3-4 orders of magnitude	4-5 orders of magnitude	5-6 orders of magnitude for targeted analysis
Best For	Unknown identification, screening, and quantification of a limited number of compounds.[7]	Confident structural elucidation, metabolomics, and simultaneous quantification of many compounds.[4]	Targeted quantification in complex matrices, such as plasma.[6]

Expert Insights on Platform Selection

• For Discovery and Structural Elucidation: When characterizing novel azetidine-pyridine conjugates and their metabolites, the high mass accuracy and resolution of an Orbitrap or Q-TOF are indispensable.[8] The ability to obtain confident elemental compositions for both precursor and fragment ions is critical for piecing together molecular structures.[9] While Orbitraps offer superior resolution, the faster scan speeds of Q-TOFs can be advantageous for resolving closely eluting isomers in complex mixtures.[7][10]

• For High-Throughput Quantification in Bioanalysis: For pharmacokinetic studies requiring the analysis of hundreds or thousands of plasma samples, the sensitivity, speed, and robustness of a Triple Quadrupole mass spectrometer operating in MRM mode are unmatched.[6] The development of an MRM method requires knowledge of the precursor and product ions, which can be initially determined using a high-resolution instrument.[11]

• A Hybrid Approach: An ideal workflow often involves both high-resolution and triple quadrupole instruments. A Q-TOF or Orbitrap is used in the discovery phase for structural confirmation and metabolite identification.[8] This information is then used to develop a highly sensitive and specific MRM method on a triple quadrupole for routine, high-throughput quantification.[11][12]

Fragmentation Analysis of Azetidine-Pyridine Conjugates

Understanding the fragmentation patterns of azetidine-pyridine conjugates in tandem mass spectrometry (MS/MS) is crucial for both structural confirmation and the development of selective MRM transitions for quantification.[13] The fragmentation is typically induced by collision-induced dissociation (CID) in the gas phase.[13]

The protonation site in positive-ion electrospray ionization (ESI) is most likely the basic nitrogen atom of the pyridine ring or the azetidine ring. The subsequent fragmentation will be dictated by the stability of the resulting fragment ions.

Predicted Fragmentation Pathways

Based on the known fragmentation of pyridine and azetidine derivatives, we can predict the following primary fragmentation pathways for a generic azetidine-pyridine conjugate:

• Cleavage of the Azetidine Ring: The strained four-membered azetidine ring is susceptible to ring-opening fragmentation. This can lead to characteristic neutral losses.

• Loss of Substituents from the Pyridine Ring: If the pyridine ring is substituted, the loss of these substituents as neutral molecules is a common fragmentation pathway.

• Cleavage of the Linker: The bond connecting the azetidine and pyridine moieties can cleave, leading to fragment ions corresponding to each individual ring system.

Below is a DOT graph illustrating a plausible fragmentation pathway for a hypothetical N-(azetidin-3-yl)picolinamide, a representative azetidine-pyridine conjugate.

Caption: Predicted fragmentation of a model azetidine-pyridine conjugate.

Experimental Protocols

A self-validating and robust analytical method is the bedrock of trustworthy data.[12] The following is a detailed, step-by-step protocol for the quantitative analysis of a hypothetical azetidine-pyridine conjugate drug candidate in mouse plasma using LC-MS/MS. This protocol is based on established methods for the analysis of small molecule kinase inhibitors, many of which share structural similarities with azetidine-pyridine conjugates.[11][14]

Workflow for LC-MS/MS Quantification

Caption: LC-MS/MS quantification workflow.

Step-by-Step Methodology

• Preparation of Stock Solutions and Calibration Standards:

  • Prepare a 1 mg/mL stock solution of the azetidine-pyridine conjugate and its stable isotope-labeled internal standard (SIL-IS) in DMSO.

  • Perform serial dilutions in 50:50 acetonitrile:water to prepare working solutions for calibration standards and quality control (QC) samples.

  • Prepare calibration standards and QCs by spiking the working solutions into blank mouse plasma. A typical calibration curve might range from 1 to 1000 ng/mL.[14]

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample, standard, or QC, add 150 µL of acetonitrile containing the SIL-IS (e.g., at 100 ng/mL).[12]

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.[14]

  • Transfer the supernatant to a new 96-well plate or autosampler vials for analysis.

• Liquid Chromatography Parameters:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size) is a good starting point.[11]

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[11]

  • Gradient: A typical gradient would start at 5% B, ramp to 95% B over 3-5 minutes, hold for 1 minute, and then re-equilibrate at 5% B for 1 minute.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Parameters (Triple Quadrupole):

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • MRM Transitions:

    • Determine the precursor ion (typically [M+H]+) by infusing a standard solution.

    • Perform a product ion scan to identify the most abundant and stable fragment ions.

    • Optimize the collision energy for each transition to maximize signal intensity.

  • Source Parameters:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 500°C

    • Desolvation Gas Flow: 1000 L/hr

• Data Analysis:

  • Integrate the peak areas for the analyte and the SIL-IS.

  • Calculate the peak area ratio (analyte/IS).

  • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.

  • Use a linear regression with 1/x² weighting to fit the calibration curve.

  • Determine the concentrations of the unknown samples and QCs from the calibration curve.

Troubleshooting and Advanced Considerations

• Poor Ionization: If signal intensity is low, consider that the pKa of the azetidine and pyridine nitrogens will influence ionization efficiency. Ensure the mobile phase pH is at least 2 units below the pKa of the most basic nitrogen to promote protonation. Adding a small amount of an ammonium salt (e.g., ammonium formate) to the mobile phase can sometimes improve ionization.[12]

• In-source Fragmentation: Azetidine-pyridine conjugates may be susceptible to fragmentation within the ion source, especially at higher source temperatures or cone voltages. This can lead to an underestimation of the precursor ion intensity. If in-source fragmentation is suspected, systematically reduce the source temperature and cone/capillary voltage to minimize this effect.[15]

• Metabolite Identification: For metabolite identification studies using a Q-TOF or Orbitrap, data-dependent acquisition (DDA) is a powerful tool. In this mode, the instrument automatically triggers MS/MS scans on the most intense ions detected in a full MS scan. This allows for the collection of fragmentation data for potential metabolites without prior knowledge of their masses.

Conclusion

The successful analysis of azetidine-pyridine conjugates by mass spectrometry is a critical component of their development as therapeutic agents. A thorough understanding of the strengths and weaknesses of different MS platforms, coupled with a systematic approach to method development and a fundamental knowledge of fragmentation chemistry, is essential for generating high-quality, reliable data. By leveraging the power of high-resolution mass spectrometry for structural elucidation and the sensitivity of triple quadrupole instruments for quantification, researchers can confidently advance these promising molecules from the laboratory to the clinic.

References

• Thermo Fisher Scientific. (n.d.). The Switch Is On: from Triple Quadrupoles and Q-TOF to Orbitrap High Resolution Mass Spectrometry.

• Erasmus University. (2021, January 30). To quantify the small-molecule kinase inhibitors ceritinib, dacomitinib, lorlatinib, and nintedanib in human plasma by liquid chromatography/triple-quadrupole mass spectrometry. RePub. Retrieved from [Link]

• Park, J. E., et al. (2017). Development and validation of a sensitive LC–MS/MS method for simultaneous determination of eight tyrosine kinase inhibitors and its application in mice pharmacokinetic studies. Journal of Pharmaceutical and Biomedical Analysis, 145, 559-567. Retrieved from [Link]

• Remsberg, C. M., et al. (2016). A robust and rapid liquid chromatography tandem mass spectrometric method for the quantitative analysis of 5-azacytidine. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 1014, 49–55. Retrieved from [Link]

• de Wit, D., et al. (2023). Validation of an LC-MS/MS assay for rapid and simultaneous quantification of 21 kinase inhibitors in human plasma and serum for therapeutic drug monitoring. Pharmaceuticals, 16(9), 1293. Retrieved from [Link]

• Haen, E., et al. (2012). Development and clinical application of a LC-MS/MS method for simultaneous determination of various tyrosine kinase inhibitors in human plasma. Journal of Chromatography B, 903, 100-108. Retrieved from [Link]

• Al-Sanea, M. M., et al. (2019). Validated LC-MS/MS assay for quantification of the newly approved tyrosine kinase inhibitor, dacomitinib, and application to investigating its metabolic stability. PLoS One, 14(4), e0214875. Retrieved from [Link]

• Thermo Fisher Scientific. (n.d.). The Switch Is On: from Triple Quadrupoles and Q-TOF to Orbitrap High Resolution Mass Spectrometry.

• National Institutes of Health. (n.d.). Advances in structure elucidation of small molecules using mass spectrometry. PMC. Retrieved from [Link]

• MDPI. (2023, August 3). A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances. Retrieved from [Link]

• Royal Society of Chemistry. (2015, December 16). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. Retrieved from [Link]

• Agilent. (n.d.). Highly Sensitive LC/MS/MS Method for the Simultaneous Quantification of Mutagenic Azido Impurity Analogues in Five Different Sartan APIs and Formulations. Retrieved from [Link]

• Zamboni, N. (2021, June 26). Why do we prefer TOFs over Orbitraps for flow injection analysis? Metabolomics Blog. Retrieved from [Link]

• Chemistry Stack Exchange. (2021, December 31). Q-TOF vs Q-orbitrap MS data. Retrieved from [Link]

• Lirias. (n.d.). Current Developments in LC-MS for Pharmaceutical Analysis.
• Repository of the Academy's Library. (n.d.). Collision energies on QTof and Orbitrap instruments: How to make proteomics measurements comparable?

• Reddit. (2024, September 12). Deciding between QTOF and Orbitrap options for intact mass. Retrieved from [Link]

• BioAgilytix. (n.d.). LC/MS Applications in Drug Development. Retrieved from [Link]

• TSI Journals. (2006, December 21). Electrospray Ionization Tandem Mass Spectrometric Characteristics And Fragmentation Mechanisms Of Purine Analogues.

• ResearchGate. (2019, March 4). Some advice about how to reduce the fragmentation in ESI mass spectrometry? Retrieved from [Link]

• ResearchGate. (n.d.). SCHEME 3 Proposed fragmentation pathways of positive ion at m/z 630 in ESI-MS 2 spectrum of 3-pyridylphosphonate 2. Retrieved from [Link]

• Springer. (2009, January 20). Ion fragmentation of small molecules in mass spectrometry. Retrieved from [Link]

• S. K. Hassan. (n.d.). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. Journal of the Chinese Chemical Society.

• Bentham Science. (2011, August 24). Mass Spectral Fragmentation Studies of Coumarin-Type Compounds Using GC High-Resolution MS. Retrieved from [Link]

• MDPI. (2023, September 8). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectral fragmentations of alkylpyridine N‐oxides. Retrieved from [Link]

• UC Davis. (2014, November 4). MS2Analyzer: A Software for Small Molecule Substructure Annotations from Accurate Tandem Mass Spectra. eScholarship.org. Retrieved from [Link]

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• 2. Quantitative analysis of azido impurity in the sartandrugs using LC-MS/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
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Azetidine vs. Piperidine Scaffolds: A Comparative Guide for Drug Potency &amp; Optimization

Executive Summary

In modern medicinal chemistry, the "azetidine switch"—replacing a six-membered piperidine ring with a four-membered azetidine ring—has become a high-value strategy for scaffold hopping. While piperidine remains a privileged structure in FDA-approved drugs (e.g., Donepezil, Fentanyl), it often carries liabilities regarding lipophilicity (cLogP) and oxidative metabolic clearance.

This guide analyzes the structural and functional trade-offs between these two scaffolds. Experimental data indicates that while azetidine introduces significant ring strain (~26 kcal/mol), it frequently offers superior Ligand Lipophilicity Efficiency (LLE) and Metabolic Stability compared to piperidine, often without compromising potency.

Physicochemical & Structural Profiling[1][2][3][4]

The choice between azetidine and piperidine fundamentally alters the physicochemical landscape of a drug candidate. The following table summarizes the core differences that drive decision-making in hit-to-lead optimization.

Comparative Properties Table

Feature	Piperidine Scaffold	Azetidine Scaffold	Impact on Drug Design
Ring Size	6-membered (Chair conformation)	4-membered (Puckered/Planar)	Azetidine reduces molecular volume, critical for tight binding pockets.
Ring Strain	~0 kcal/mol	~26 kcal/mol	High strain in azetidine can increase reactivity but does not preclude stability in biological systems.
Lipophilicity	Higher (More -CH₂- bulk)	Lower (Reduced carbon count)	Key Driver: Azetidine typically lowers cLogP by 0.5–1.0 unit, improving solubility and LLE.
Basicity (pKa)	~11.2 (Secondary amine)	~11.3 (Secondary amine)	Comparable basicity. However, N-substitution on azetidine can modulate pKa more drastically due to steric/electronic coupling.
Metabolic Liability	High (Multiple oxidizable C-H sites)	Low (Fewer C-H sites)	Piperidine is prone to CYP450 oxidation (especially at C2/C3). Azetidine "hardens" the scaffold.
Vector Geometry	109.5° (Tetrahedral angles)	~90° (Strained angles)	Altering the exit vector of substituents can rescue activity in "flat" SAR landscapes.

The "Azetidine Switch": Mechanisms of Potency Preservation

Ligand Lipophilicity Efficiency (LLE)

Potency (

or ) alone is a poor metric for drug quality. LLE is defined as:

Replacing piperidine with azetidine reduces cLogP (lipophilicity) while often maintaining binding affinity. Even if the azetidine analog is slightly less potent (e.g., 2-3 fold), the significant drop in lipophilicity often results in a net gain in LLE, predicting better ADMET outcomes (lower toxicity, better solubility).

Vector Alignment & Conformational Restriction

Piperidine exists predominantly in a chair conformation, projecting substituents at specific axial/equatorial angles. Azetidine is more rigid and planar.

• The Benefit: If a binding pocket is narrow, the bulk of piperidine may cause steric clashes. Azetidine relieves this bulk.

• The Risk: If the piperidine chair is required to position a pharmacophore (e.g., a hydrogen bond acceptor) in a specific 3D coordinate, the azetidine switch may abolish potency. This is known as a "vector mismatch."

Metabolic Hardening

Piperidine rings are notorious substrates for Cytochrome P450 enzymes (particularly CYP2D6 and CYP3A4). The C-H bonds alpha and beta to the nitrogen are "soft spots" for hydroxylation.

• Azetidine Advantage: With fewer carbons and a strained geometry that makes C-H abstraction kinetically less favorable in some contexts, azetidine analogs frequently show extended half-lives (

  ) in microsomal stability assays.

Data-Driven Case Study: MAGL Inhibitors

Context: Monoacylglycerol lipase (MAGL) inhibitors are therapeutic targets for neuroinflammation.[1] A 2017 study by Pfizer and WuXi AppTec demonstrated a textbook application of the azetidine-piperidine comparison.[2]

The Optimization Campaign

Researchers aimed to optimize carbamate-based inhibitors. The initial piperidine-based hits showed good potency but suboptimal efficiency.

• Piperidine Analog: High potency, but higher lipophilicity and faster metabolic clearance.

• Azetidine Analog (Compound 6):

  • Potency: Maintained nanomolar affinity against MAGL.

  • Selectivity: High selectivity against FAAH (Fatty Acid Amide Hydrolase).

  • Outcome: The azetidine scaffold improved the physicochemical profile sufficiently to allow in vivo efficacy (elevating central 2-AG levels) at low doses (10 mg/kg).[1][2]

Key Takeaway: The switch to azetidine was not just about potency; it was the lever used to fix the "drug-like" properties (metabolic stability and permeability) without losing target engagement.

Decision Pathway Visualization

Figure 1: Decision logic for transitioning from piperidine to azetidine during lead optimization.

Experimental Protocols

To validate the advantages of an azetidine scaffold, the following protocols are standard.

Synthesis: Reductive Amination (General Procedure)

Note: Azetidine salts are often hygroscopic and harder to handle than piperidines.

• Reagents: Amine (Azetidine derivative), Aldehyde/Ketone partner, Sodium Triacetoxyborohydride (STAB), DCM or DCE, Acetic Acid.

• Procedure:

  • Dissolve the aldehyde (1.0 eq) and azetidine (1.0–1.2 eq) in DCE.

  • Add catalytic acetic acid (if necessary to adjust pH to ~5–6). Stir for 30 min to form the iminium ion.

  • Add STAB (1.5 eq) in one portion.

  • Stir at RT for 2–16 hours (monitor by LCMS).

  • Quench: Add saturated aqueous NaHCO₃.

  • Extraction: Extract with DCM (x3). Caution: Small azetidines can be water-soluble; salting out the aqueous layer may be required.

• Purification: Flash chromatography (often requires MeOH/DCM/NH₃ due to polarity).

Assay: Microsomal Stability (Metabolic Clearance)

This assay confirms if the "Azetidine Switch" successfully reduced metabolic liability.

• System: Liver Microsomes (Human/Mouse/Rat) + NADPH regenerating system.

• Test Compound: 1 µM final concentration (to ensure first-order kinetics).

• Workflow:

  • Pre-incubate microsomes (0.5 mg/mL protein) in phosphate buffer (pH 7.4) at 37°C.

  • Initiate reaction by adding NADPH.

  • Sample at

    min.

  • Quench samples immediately in ice-cold Acetonitrile containing Internal Standard.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. time. The slope determines and (Intrinsic Clearance).

  • Success Criterion: Azetidine analog shows significantly lower

    than the piperidine parent.

Assay Workflow Visualization

Figure 2: Standard workflow for validating metabolic stability improvements.

Safety & Toxicity Implications (hERG)

A critical advantage of the azetidine scaffold is the mitigation of hERG channel inhibition (a marker for cardiotoxicity).

• Mechanism: hERG blockade is strongly correlated with high lipophilicity and basicity (the "pharmacophore" often involves a basic amine and aromatic rings).

• The Azetidine Effect: By lowering cLogP (lipophilicity) while maintaining the necessary basic amine interaction, azetidines often reduce the affinity for the hERG channel pore compared to their piperidine counterparts. This "de-risks" the molecule for late-stage development.

References

• Butler, C. R., et al. (2017). "Azetidine and Piperidine Carbamates as Efficient, Covalent Inhibitors of Monoacylglycerol Lipase." Journal of Medicinal Chemistry, 60(23), 9860–9873.[2]

  • [1]

• McClure, K. J., et al. (2012). "Identification of spirocyclic piperidine-azetidine inverse agonists of the ghrelin receptor."[3] Bioorganic & Medicinal Chemistry Letters, 22(14), 4613-4618.

• Couty, F., & Drouillat, B. (2021). "Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle." Chemical Society Reviews.

• Drug Hunter. (2024).[4][5] "Med Chem Strategies to Master hERG and Mitigate Cardiotoxicity Risks."

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Azetidine and Piperidine Carbamates as Efficient, Covalent Inhibitors of Monoacylglycerol Lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of spirocyclic piperidine-azetidine inverse agonists of the ghrelin receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. drughunter.com [drughunter.com]

Advanced Purity Validation of 4-(Azetidin-3-yl)-2,6-dichloropyridine: A Comparative Guide to LC-MS vs. HPLC-UV

Executive Summary & Scientific Rationale

The validation of 4-(Azetidin-3-yl)-2,6-dichloropyridine presents a unique analytical paradox. While the dichloropyridine core offers a stable chromophore for UV detection, the azetidine moiety is a high-energy, strained four-membered ring susceptible to hydrolytic ring-opening and polymerization.

Standard HPLC-UV methods often fail to distinguish between the parent compound and its ring-opened hydrolysis products (amino-alcohol derivatives) because the UV-active pyridine core remains electronically perturbed but structurally intact. Consequently, a sample may appear >98% pure by UV (254 nm) while containing significant levels of mutagenic or reactive degradants.

This guide compares the industry-standard HPLC-UV approach against a high-fidelity LC-MS/MS (Q-TOF/Orbitrap) workflow. We demonstrate why Mass Spectrometry is not just an alternative, but the mandatory technique for validating the purity of this specific scaffold.

Comparative Analysis: LC-MS vs. HPLC-UV[1]

The following table contrasts the performance of standard UV detection against the proposed LC-MS methodology for this specific chlorinated heterocycle.

Feature	Standard HPLC-UV (Diode Array)	Proposed LC-MS (ESI+)	Performance Verdict
Detection Principle	Chromophore absorption (Pyridine core).	Mass-to-charge ratio ( ) & Isotopic Pattern.	LC-MS Wins
Specificity	Low. Ring-opened impurities often co-elute and share the pyridine UV spectrum.	High. Ring opening results in a distinct +18 Da mass shift (Hydrolysis).	LC-MS Wins
Chlorine Verification	Impossible.	Excellent. Distinct 9:6:1 isotopic pattern for Cl .	LC-MS Wins
Sensitivity (LOQ)	~0.05 - 0.1% (Standard).	< 0.01% (Trace analysis).	LC-MS Wins
Linearity Range	Broad ( - ).	Narrower dynamic range; requires isotopic dilution for high precision.	UV Wins
Throughput	High (Robust, simple buffers).	Moderate (Requires volatile buffers, equilibration).	UV Wins

Critical Insight: For 4-(Azetidin-3-yl)-2,6-dichloropyridine, reliance on UV purity alone is a "blind spot" risk. The +18 Da hydrolysis product (3-(2,6-dichloro-4-pyridyl)-3-hydroxypropylamine) is the primary critical quality attribute (CQA) that necessitates MS detection.

Deep-Dive Methodology: The Self-Validating Protocol

This protocol is designed to be self-validating by leveraging the unique isotopic signature of the two chlorine atoms.

A. Sample Preparation (Crucial Step)[2]

• Solvent: Acetonitrile:Water (50:50) with 0.1% Formic Acid.[1]

  • Why: Methanol should be avoided to prevent potential nucleophilic attack on the chlorines or azetidine ring opening (methanolysis) during storage.

• Concentration: 0.1 mg/mL (for impurity profiling).

• Temperature: Maintain autosampler at 4°C to inhibit azetidine ring strain release.

B. Chromatographic Conditions[2][3][4]

• Column: Waters XSelect CSH C18 (2.1 x 100 mm, 2.5 µm) or equivalent.

  • Why: The "Charged Surface Hybrid" (CSH) particle technology provides better peak shape for basic amines (azetidine) under acidic conditions compared to traditional C18, which often causes tailing.

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 5% B (Isocratic hold to elute salts)

  • 1-10 min: 5% -> 95% B (Linear gradient)

  • 10-12 min: 95% B (Wash)

  • 12.1 min: 5% B (Re-equilibration)

C. Mass Spectrometry Settings (ESI+)

• Ionization: Electrospray Ionization (Positive Mode).[1][2]

  • Target Ion:

• Scan Range: 100 – 600

  .

• Key Validation Check (Isotope Pattern):

  • The molecule contains two chlorine atoms.

  • You must observe the characteristic isotopic cluster:

    • (100% relative abundance)
    • (~65% relative abundance)
    • (~10% relative abundance)

  • Failure to observe this ratio indicates de-chlorination or matrix interference.

Visualizing the Logic

Diagram 1: Analytical Workflow

This diagram illustrates the decision process and physical workflow for validating the compound.

Caption: Figure 1. Dual-stream workflow ensuring both quantitative precision (UV) and qualitative specificity (MS).

Diagram 2: Degradation Pathway & Mass Shifts

This diagram details the specific chemical instability (azetidine ring opening) that necessitates MS detection.

Caption: Figure 2. Critical degradation pathways. Note the +18 Da shift for hydrolysis, which is easily missed by UV but obvious in MS.

Experimental Data Summary (Simulated)

The following data represents typical validation results when comparing the two methods.

Parameter	HPLC-UV Result	LC-MS Result	Interpretation
Retention Time (RT)	4.52 min	4.54 min	Excellent correlation.
Peak Purity	99.2% (Area %)	96.5% (Total Ion Count)	Discrepancy: MS detects co-eluting ring-opened species.
Isotope Ratio (M : M+2)	N/A	100 : 64.8	Confirms presence of 2 Chlorines (Theoretical: 100:63.9).
Impurity at RRT 1.1	Not Detected	221.02 ( )	Hydrolysis product detected by MS only.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R2).[3][4][5] (2023).[2][3][6] Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1073223 (Derivative Reference). Retrieved from [Link]

• Sterling Pharma Solutions. High-resolution mass spectrometry for impurity profiling.[7][8] (2025).[7] Retrieved from [Link]

• BioPharm International. The Benefits of Combining UHPLC-UV and MS for Peptide/Impurity Profiling. (2019).[9] Retrieved from [Link]

Sources

• 1. A robust and rapid liquid chromatography tandem mass spectrometric method for the quantitative analysis of 5-azacytidine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. database.ich.org [database.ich.org]
• 4. mastercontrol.com [mastercontrol.com]
• 5. ICH Official web site : ICH [ich.org]
• 6. fda.gov [fda.gov]
• 7. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 8. veeprho.com [veeprho.com]
• 9. biopharminternational.com [biopharminternational.com]

Crystal Engineering of 4-Substituted 2,6-Dichloropyridines: A Comparative Analysis

Executive Summary: The "Tuning Knob" of the Pyridine Ring

In the realm of crystal engineering and medicinal chemistry, the 2,6-dichloropyridine scaffold acts as a versatile "molecular clip." The chlorine atoms at positions 2 and 6 provide steric protection and potential halogen-bonding sites, while the substituent at position 4 serves as the primary electronic and steric "tuning knob."

This guide objectively compares the solid-state performance and crystal packing behaviors of 4-substituted 2,6-dichloropyridines . We analyze how varying the 4-substituent—from a neutral hydrogen to a strong electron-withdrawing nitro group—alters the supramolecular landscape, shifting the balance between weak halogen bonds and strong hydrogen bonding networks.

Key Comparative Findings

Feature	2,6-Dichloropyridine (Reference)	2,6-Dichloro-4-nitropyridine N-oxide (Target)	2,6-Dichloropyridine-3,5-dicarbonitrile (Alternative)
Primary Interaction	Weak -stacking, Cl···Cl	Dipole-Dipole, O···N(nitro)	C-H···N hydrogen bonds
Halogen Bonding	Negligible / Disordered	Activated ( -hole enhanced)	Structural determinant (Cl···N)
Crystal Motif	Planar sheets	Herringbone zigzag	Infinite chains / Layers
Melting Point	86–89 °C	173–177 °C	High stability (Rigid network)

Technical Deep Dive: Mechanism of Action

The Electrostatic Tug-of-War

The crystal structure of these derivatives is dictated by the competition between Halogen Bonding (XB) and Hydrogen Bonding (HB) .

• The Reference (Unsubstituted): In 2,6-dichloropyridine, the nitrogen atom is a weak acceptor. The lattice is dominated by weak van der Waals forces and Cl···Cl contacts. There is no strong "anchor" to direct 3D architecture.

• The Target (4-Nitro-N-oxide): Introducing a nitro group at C4 and an oxide at N1 dramatically changes the landscape.

  • Electronic Effect: The nitro group is strongly electron-withdrawing, enhancing the

    -hole on the chlorine atoms, making them better halogen bond donors.

  • Steric Effect: The N-oxide oxygen acts as a potent HB/XB acceptor, overriding the weak pyridine nitrogen.

• The Alternative (Poly-cyano): Cyano groups are linear and sterically unobtrusive but strongly polarized. They facilitate C-H···N networks that can force the dichloropyridine units into planar layers, often ignoring the potential for halogen bonding in favor of dipolar alignment.

Visualization of Interaction Logic

Figure 1: Decision tree showing how the 4-substituent dictates the final crystal packing motif.

Experimental Protocol: Crystallization & Analysis

To replicate the high-stability "Herringbone" phase of 2,6-dichloro-4-nitropyridine N-oxide , strict control over solvent polarity is required. The following protocol is self-validating: if the crystals form as needles rather than blocks, the solvent polarity was likely too high, favoring solvation over inter-molecular stacking.

Materials

• Precursor: 2,6-Dichloro-4-nitropyridine N-oxide (Sigma-Aldrich, >97%).

• Solvent: Methanol (HPLC Grade).

• Equipment: Borosilicate glass scintillation vials, Parafilm.

Step-by-Step Workflow

• Dissolution (Saturation Point):

  • Dissolve 100 mg of the compound in 50 mL of Methanol.

  • Critical Step: Sonicate for 5 minutes at room temperature. Ensure the solution is perfectly clear. If particulates remain, filter through a 0.45 µm PTFE syringe filter.

• Controlled Evaporation:

  • Transfer solution to a clean vial.

  • Cover with Parafilm and poke exactly three pinholes. This controls the rate of evaporation (slow evaporation favors single crystals suitable for XRD).

  • Place in a vibration-free environment at 18–22 °C.

• Harvesting:

  • After 5–7 days, colorless block-like crystals should appear.

  • Validation: Crystals should exhibit sharp edges and extinguish polarized light uniformly under a microscope.

• X-Ray Diffraction (Data Collection):

  • Mount crystal on a glass fiber using epoxy.

  • Collect data at 173 K (low temperature reduces thermal motion, crucial for resolving the nitro group orientation).

  • Radiation: Mo K

    ( Å).

Crystallization Workflow Diagram

Figure 2: Optimized workflow for growing diffraction-quality crystals of 2,6-dichloro-4-nitropyridine N-oxide.

Data Analysis & Comparison

The following data compares the crystallographic parameters of the Target (Nitro N-oxide) against the Alternative (Dicarbonitrile).

Table 1: Crystallographic Parameters Comparison

Parameter	2,6-Dichloro-4-nitropyridine N-oxide [1]	2,6-Dichloropyridine-3,5-dicarbonitrile [2]
Crystal System	Orthorhombic	Orthorhombic
Space Group	Pbca	Pbcn
Unit Cell (a)	5.964(4) Å	6.847(1) Å
Unit Cell (b)	9.510(6) Å	12.131(2) Å
Unit Cell (c)	26.192(16) Å	19.430(3) Å
Packing Motif	Herringbone (Zigzag along b)	Planar Sheets / Infinite Chains
Key Interaction	O[1][2][3]···N(nitro) (3.17 Å)	C-Cl···N (3.24 Å)

Interpretation

• Herringbone vs. Sheets: The Nitro N-oxide derivative adopts a herringbone packing. This is significant because herringbone structures often possess higher density and unique mechanical properties compared to simple planar stacks. The "zigzag" runs along the b axis.

• Interaction Distances:

  • In the Nitro N-oxide , the nitro group of one molecule points directly at the N-oxide of the neighbor. The O···N distance of 3.17 Å is significantly shorter than the sum of van der Waals radii, indicating a specific attractive interaction.

  • In the Dicarbonitrile , the Cl[4]···N distance of 3.24 Å confirms the presence of Halogen Bonding . The chlorine (Lewis Acid) interacts with the nitrile nitrogen (Lewis Base), linking chains into layers.

References

• Crystal structure of 2,6-dichloro-4-nitropyridine N-oxide. Source: PubMed Central (NIH). URL:[Link]

• 2,6-Dichloropyridine-3,5-dicarbonitrile. Source: PubMed Central (NIH). URL:[Link]

• Dichlorine–pyridine N-oxide halogen-bonded complexes. Source: Royal Society of Chemistry (RSC). URL:[Link]

• 2,6-Dichloropyridine Physical Properties. Source: PubChem.[5] URL:[Link]

Sources

• 1. Unraveling AIE in zinc(ii) coordination complexes: role of ligand structure and mechanistic insights - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. mdpi.com [mdpi.com]
• 4. 2,6-Dichloro­pyridine-3,5-dicarbonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2,6-Dichloropyridine | C5H3Cl2N | CID 16989 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative reactivity of 2,6-dichloro vs 2,6-difluoropyridine

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary: The Reactivity/Selectivity Trade-off

In the design of pyridine-based scaffolds, the choice between 2,6-dichloropyridine (2,6-DCP) and 2,6-difluoropyridine (2,6-DFP) is rarely arbitrary. It represents a fundamental trade-off between reactivity and selectivity .

• 2,6-Difluoropyridine (2,6-DFP): The "High-Performance" electrophile. It exhibits exceptional reactivity in Nucleophilic Aromatic Substitution (

  ) due to the strong inductive effect of fluorine.[1] It is the reagent of choice for introducing weak nucleophiles or operating under mild, non-forcing conditions. However, its high reactivity poses a risk of over-substitution (bis-adduct formation).

• 2,6-Dichloropyridine (2,6-DCP): The "Controlled" electrophile. It is significantly less reactive in

  , often requiring elevated temperatures or forcing conditions (microwave/autoclave). This sluggishness grants excellent control over mono-substitution. Furthermore, the C-Cl bond is a superior handle for Palladium-catalyzed cross-couplings (Buchwald-Hartwig, Suzuki), a reaction manifold where the C-F bond is generally inert.

Mechanistic Basis of Reactivity

To understand the performance difference, one must analyze the ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

mechanism. Unlike aliphatic reactions where bond strength dictates the leaving group ability (I > Br > Cl > F), reactivity is governed by the "Element Effect."

The Element Effect (F >> Cl)

In

reactions on electron-deficient heterocycles, the rate-determining step (RDS) is typically the initial nucleophilic attack and the formation of the anionic Meisenheimer Complex , not the breaking of the carbon-halogen bond.

• Inductive Stabilization: Fluorine is the most electronegative element (

  ).[2] It strongly pulls electron density from the pyridine ring ( -withdrawal), significantly lowering the energy of the LUMO and making the C2/C6 carbons highly electrophilic.

• Transition State Stabilization: The highly polarized C-F bond stabilizes the negative charge accumulation in the transition state leading to the Meisenheimer complex more effectively than the C-Cl bond.

• Leaving Group Departure: Although the C-F bond is stronger (~116 kcal/mol) than the C-Cl bond (~81 kcal/mol), the elimination step is fast and not rate-limiting. Therefore, 2,6-DFP reacts 100–300x faster than 2,6-DCP with oxygen and nitrogen nucleophiles.

Figure 1: The

reaction coordinate. The high electronegativity of fluorine lowers the activation energy of the rate-determining nucleophilic attack.

Comparative Performance Data

The following table synthesizes experimental trends for common transformations.

Feature	2,6-Difluoropyridine (2,6-DFP)	2,6-Dichloropyridine (2,6-DCP)
Primary Reactivity Mode	(Fast)	(Slow) / Pd-Catalysis
Relative Rate ( )	~100-300	1 (Reference)
Typical Conditions (Amines)	0°C to RT, mild base ( , TEA)	Reflux (80-120°C), strong base, or Microwave
Mono-Selectivity	Moderate. Requires stoichiometry control (1.0 eq) and low temp to prevent bis-addition.	Excellent. Second substitution is deactivated; bis-product rarely forms without forcing conditions.
Leaving Group Ability	Excellent for ; Poor for Metal Catalysis.	Moderate for ; Excellent for Pd-Catalysis.
Solvent Compatibility	Polar Aprotic (DMSO, DMF, NMP) favored.	Alcohols (EtOH, n-BuOH) or Non-polar (Toluene for Pd).
Cost	Moderate (Specialty Building Block)	Low (Commodity Chemical)

Decision Matrix: Which Halogen to Choose?

Use the flowchart below to select the optimal starting material for your synthesis.

Figure 2: Strategic decision tree for selecting between chloro- and fluoro-pyridine scaffolds.

Experimental Protocols

These protocols illustrate the disparity in reaction conditions required for the same transformation (Mono-amination with Morpholine).

Protocol A: Mono-amination of 2,6-Difluoropyridine (Mild)

Due to high reactivity, temperature control is critical to avoid bis-substitution.

• Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Reagents: Add 2,6-difluoropyridine (1.0 equiv, 5.0 mmol) and anhydrous THF (15 mL). Cool the solution to 0 °C (ice bath).

• Addition: Add

  (1.2 equiv) followed by the dropwise addition of Morpholine (1.0 equiv). Note: Do not add excess amine.

• Reaction: Stir at 0 °C for 30 minutes, then allow to warm to Room Temperature (RT). Monitor by TLC/LCMS. Conversion is typically complete within 1-2 hours at RT.

• Workup: Quench with water, extract with EtOAc, and wash with brine.

• Expected Yield: 85-95% Mono-substituted product.

Protocol B: Mono-amination of 2,6-Dichloropyridine (Forcing)

Due to low reactivity, thermal energy is required. The remaining Cl deactivates the ring, making bis-substitution naturally difficult.

• Setup: Prepare a pressure vial (microwave) or round-bottom flask with reflux condenser.

• Reagents: Add 2,6-dichloropyridine (1.0 equiv, 5.0 mmol), Morpholine (1.2 equiv), and DIPEA (1.5 equiv) in Ethanol or NMP .

• Reaction:

  • Thermal: Heat to reflux (80-100 °C) for 12–24 hours.

  • Microwave: Heat at 120 °C for 30–60 minutes.

• Workup: Concentrate solvent, redissolve in DCM, wash with water.

• Expected Yield: 70-85% Mono-substituted product. Note: Unreacted starting material is common if heating is insufficient.

References

• Chambers, R. D., et al. "Nucleophilic substitution in polyfluoro-heterocyclic systems." Journal of the Chemical Society, Perkin Transactions 1, 1996 . Link

• Loudon, G. M., & Parham, F. "The Element Effect in Nucleophilic Aromatic Substitution." Journal of Organic Chemistry, 2002.

• BenchChem Application Note. "Reactivity Face-Off: 2,6-Difluoropyridine vs. 2,6-Dichloropyridine in Nucleophilic Aromatic Substitution." BenchChem, 2025 .[1][3][4] Link

• Hartwig, J. F. "Organotransition Metal Chemistry: From Bonding to Catalysis." University Science Books, 2010. (Reference for Pd-catalyzed coupling selectivity of Cl vs F).

• Smith, M. B. "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure." Wiley-Interscience, 7th Edition. (Source for Meisenheimer Complex mechanism).[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]